Technical Documentation Center

L-Ascorbyl 2,6-Dibutyrate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: L-Ascorbyl 2,6-Dibutyrate

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to L-Ascorbyl 2,6-Dibutyrate: Properties, Mechanisms, and Applications

For Researchers, Scientists, and Drug Development Professionals Introduction: A Lipophilic Ascorbic Acid Analogue for Enhanced Stability and Bioavailability L-Ascorbic acid (Vitamin C) is a cornerstone of antioxidant the...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Lipophilic Ascorbic Acid Analogue for Enhanced Stability and Bioavailability

L-Ascorbic acid (Vitamin C) is a cornerstone of antioxidant therapy and a critical cofactor in various physiological processes, most notably collagen synthesis. However, its inherent instability and hydrophilic nature present significant challenges in formulation and delivery, limiting its therapeutic efficacy. To overcome these limitations, various derivatives have been synthesized, among which L-Ascorbyl 2,6-Dibutyrate (CAS 4337-04-6) has emerged as a promising lipophilic analogue. This diester of L-ascorbic acid and butyric acid exhibits enhanced stability and improved skin penetration, making it a compound of significant interest in cosmetics, pharmaceuticals, and food preservation.[1]

This technical guide provides a comprehensive overview of L-Ascorbyl 2,6-Dibutyrate, delving into its synthesis, physicochemical properties, mechanisms of action, and key experimental protocols for its analysis. The information presented herein is intended to equip researchers and drug development professionals with the foundational knowledge required to effectively harness the potential of this versatile molecule.

Synthesis and Manufacturing

The synthesis of L-Ascorbyl 2,6-Dibutyrate is typically achieved through the esterification of L-ascorbic acid with butyric acid or its derivatives. While various methods exist, a common approach involves the use of an acid catalyst or enzymatic catalysis to promote the reaction. The enzymatic route is often preferred due to its regioselectivity and milder reaction conditions.

Representative Synthesis Protocol: Enzymatic Esterification

This protocol describes a plausible laboratory-scale synthesis of L-Ascorbyl 2,6-Dibutyrate using a lipase catalyst, adapted from general methods for ascorbyl ester synthesis.

Materials:

  • L-Ascorbic Acid

  • Butyric Anhydride

  • Immobilized Lipase (e.g., Novozym® 435)

  • Anhydrous solvent (e.g., 2-Methyl-2-butanol or acetone)

  • Molecular sieves (4 Å)

  • Ethyl acetate

  • Hexane

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve L-ascorbic acid in the chosen anhydrous solvent. Add a molar excess of butyric anhydride.

  • Catalyst and Dehydrating Agent: Add the immobilized lipase and activated molecular sieves to the reaction mixture. The molecular sieves help to remove water produced during the esterification, driving the reaction towards the product.

  • Reaction Conditions: The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) with constant stirring at a controlled temperature (e.g., 40-60 °C) for 24-72 hours.

  • Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up and Purification:

    • Once the reaction is complete, filter off the immobilized lipase and molecular sieves.

    • The solvent is removed under reduced pressure.

    • The crude product is then purified by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

    • Fractions containing the desired product are collected and the solvent is evaporated to yield L-Ascorbyl 2,6-Dibutyrate as a white to off-white solid.

Diagram of Synthetic Workflow:

Synthesis_Workflow cluster_reaction Reaction cluster_purification Purification L-Ascorbic_Acid L-Ascorbic Acid Reaction_Vessel Reaction Vessel (40-60 °C, Inert Atmosphere) L-Ascorbic_Acid->Reaction_Vessel Butyric_Anhydride Butyric Anhydride Butyric_Anhydride->Reaction_Vessel Solvent Anhydrous Solvent Solvent->Reaction_Vessel Filtration Filtration Reaction_Vessel->Filtration Reaction Mixture Lipase Immobilized Lipase Lipase->Reaction_Vessel Sieves Molecular Sieves Sieves->Reaction_Vessel Evaporation1 Solvent Evaporation Filtration->Evaporation1 Crude Product Column_Chromatography Silica Gel Column Chromatography Evaporation1->Column_Chromatography Evaporation2 Solvent Evaporation Column_Chromatography->Evaporation2 Purified Fractions Final_Product Pure L-Ascorbyl 2,6-Dibutyrate Evaporation2->Final_Product

Caption: Synthetic workflow for L-Ascorbyl 2,6-Dibutyrate.

Physicochemical Properties

A thorough understanding of the physicochemical properties of L-Ascorbyl 2,6-Dibutyrate is crucial for its formulation and application.

PropertyValue
CAS Number 4337-04-6
Molecular Formula C₁₄H₂₀O₈[1]
Molecular Weight 316.31 g/mol [1]
Appearance White to off-white powder[1]
Melting Point 123-127 °C[1]
Optical Rotation [α]²⁰/D = +53 to +57° (c=1 in EtOH)[1]
Solubility Soluble in Ethanol. Sparingly soluble in Methanol and slightly soluble in DMSO.[]
Purity ≥98% (Titration)[1]

Spectral Data Interpretation:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the butyryl groups (triplets and sextets for the ethyl protons and a triplet for the terminal methyl protons) and the ascorbic acid backbone.

  • ¹³C NMR: The carbon NMR spectrum will display signals corresponding to the carbonyl carbons of the ester and lactone groups, the enediol carbons of the ascorbic acid moiety, and the aliphatic carbons of the butyryl chains.

  • IR Spectroscopy: The infrared spectrum will exhibit strong absorption bands corresponding to the C=O stretching of the ester and lactone groups (typically in the range of 1700-1780 cm⁻¹), as well as O-H stretching vibrations.[3]

Mechanisms of Action

L-Ascorbyl 2,6-Dibutyrate exerts its biological effects primarily through two interconnected mechanisms: antioxidant activity and stimulation of collagen synthesis. Upon topical application, it is believed to be hydrolyzed by esterases in the skin to release active L-ascorbic acid.

Antioxidant Activity

As a derivative of ascorbic acid, L-Ascorbyl 2,6-Dibutyrate functions as a potent antioxidant. The released ascorbic acid can directly scavenge reactive oxygen species (ROS) such as the superoxide radical, hydroxyl radical, and singlet oxygen. This is achieved by donating electrons from its enediol group, thereby neutralizing the damaging effects of these free radicals on cellular components like lipids, proteins, and DNA.

Stimulation of Collagen Synthesis

L-ascorbic acid is an essential cofactor for prolyl and lysyl hydroxylases, enzymes critical for the post-translational modification and stabilization of procollagen. By ensuring the proper hydroxylation of proline and lysine residues, ascorbic acid promotes the formation of a stable triple-helix structure of collagen, the primary structural protein in the skin. This leads to improved skin elasticity and a reduction in the appearance of fine lines and wrinkles.

Signaling Pathway Diagram:

Mechanism_of_Action cluster_skin Skin Layers cluster_antioxidant Antioxidant Action cluster_collagen Collagen Synthesis Stratum_Corneum Stratum Corneum Epidermis Epidermis Stratum_Corneum->Epidermis Penetration Esterases Esterases Epidermis->Esterases Dermis Dermis LAD L-Ascorbyl 2,6-Dibutyrate LAD->Stratum_Corneum Topical Application LAA L-Ascorbic Acid Esterases->LAA Hydrolysis ROS Reactive Oxygen Species (ROS) LAA->ROS Electron Donation Hydroxylation Prolyl & Lysyl Hydroxylases LAA->Hydroxylation Cofactor Neutralized_ROS Neutralized ROS ROS->Neutralized_ROS Cellular_Damage Cellular Damage ROS->Cellular_Damage Procollagen Procollagen Procollagen->Hydroxylation Collagen Stable Collagen Triple Helix Hydroxylation->Collagen

Caption: Mechanism of action of L-Ascorbyl 2,6-Dibutyrate in the skin.

Key Experimental Protocols

To facilitate research and development, this section provides detailed methodologies for the analysis of L-Ascorbyl 2,6-Dibutyrate.

Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from general methods for the analysis of vitamin C derivatives.

Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% phosphoric acid).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 245 nm.

  • Injection Volume: 20 µL.

Procedure:

  • Standard Preparation: Prepare a stock solution of L-Ascorbyl 2,6-Dibutyrate in the mobile phase. Create a series of dilutions to generate a calibration curve.

  • Sample Preparation: Dissolve the sample containing L-Ascorbyl 2,6-Dibutyrate in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

  • Analysis: Inject the standards and samples into the HPLC system.

  • Quantification: Determine the concentration of L-Ascorbyl 2,6-Dibutyrate in the samples by comparing the peak area to the calibration curve.

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

This colorimetric assay is widely used to determine the antioxidant capacity of various compounds.

Materials:

  • L-Ascorbyl 2,6-Dibutyrate

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol

  • 96-well microplate

  • Microplate reader

Procedure:

  • DPPH Solution Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

  • Sample Preparation: Prepare a series of dilutions of L-Ascorbyl 2,6-Dibutyrate in methanol.

  • Assay:

    • In a 96-well plate, add a fixed volume of the DPPH solution to each well.

    • Add an equal volume of the sample dilutions to the wells.

    • Include a control with methanol instead of the sample.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.

  • Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

Diagram of Experimental Workflow:

DPPH_Assay_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis DPPH_Sol Prepare 0.1 mM DPPH in Methanol Plate_Setup Add DPPH and Samples to 96-well plate DPPH_Sol->Plate_Setup Sample_Dil Prepare Sample Dilutions Sample_Dil->Plate_Setup Incubation Incubate in Dark (30 min, RT) Plate_Setup->Incubation Measurement Measure Absorbance at 517 nm Incubation->Measurement Calculation Calculate % Scavenging Activity Measurement->Calculation Results Results Calculation->Results

Caption: Workflow for the DPPH radical scavenging assay.

Safety and Regulatory Information

While specific toxicological data for L-Ascorbyl 2,6-Dibutyrate is limited in publicly available literature, the safety of other ascorbyl esters, such as ascorbyl palmitate, has been reviewed. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that ascorbyl esters are safe as used in cosmetic formulations.[4][5][6] Given the structural similarity and the expectation that L-Ascorbyl 2,6-Dibutyrate would be metabolized to ascorbic acid and butyric acid, both of which are endogenous substances, a favorable safety profile is anticipated. However, as with any chemical compound, it is recommended to handle L-Ascorbyl 2,6-Dibutyrate in accordance with standard laboratory safety procedures.

Conclusion

L-Ascorbyl 2,6-Dibutyrate represents a significant advancement in the formulation of vitamin C-based products. Its enhanced lipophilicity and stability address the primary limitations of L-ascorbic acid, offering improved delivery and efficacy. This technical guide has provided a comprehensive overview of its synthesis, properties, and mechanisms of action, along with practical experimental protocols. For researchers and professionals in drug development and cosmetics, L-Ascorbyl 2,6-Dibutyrate presents a valuable tool for creating innovative and effective antioxidant and anti-aging formulations. Further research into its specific pharmacokinetic and pharmacodynamic profile will undoubtedly continue to expand its applications.

References

  • PubChem. L-Ascorbic Acid. [Link]

  • Wikipedia. Ascorbyl palmitate. [Link]

  • University of Ottawa NMR Facility Blog. 13C NMR of Vitamin C - Solids vs. Liquids NMR. [Link]

  • DergiPark. A 13C-n.m.r. study on the conformation of L-ascorbic acid in deuterium oxide. [Link]

  • DergiPark. Novel Benchtop 1H NMR and High Field 1H NMR spectroscopy as practical tools for characterization of chemically exchanging systems in. [Link]

  • PubChem. L-Ascorbic Acid. [Link]

  • ResearchGate. FTIR spectra of Pure L-Ascorbic Acid. [Link]

  • Cosmetic Ingredient Review. Safety Assessment of Ethers and Esters of Ascorbic Acid as Used in Cosmetics. [Link]

  • European Food Safety Authority. Safety and efficacy of vitamin C, consisting of ascorbic acid and its salts (sodium ascorbate and calcium ascorbate) and derivatives (ascorbyl palmitate and sodium calcium ascorbyl phosphate), as a feed additive for all animal species. [Link]

  • PubChem. 2,6-Di-O-palmitoyl-L-ascorbic Acid. [Link]

  • Cosmetic Ingredient Review. Safety Assessment of Ethers and Esters of Ascorbic Acid as Used in Cosmetics. [Link]

  • PubMed. 13C NMR studies of vitamin C transport and its redox cycling in human erythrocytes. [Link]

  • CONICET. Density Functional Theory Calculations of the Molecular Force Field of L-Ascorbic Acid, Vitamin C. [Link]

  • meyer.science. Opinion on the re-evaluation of ascorbyl palmitate (E 304i). [Link]

  • Semantic Scholar. Final Report on the Safety Assessment of Ascorbyl Palmitate, Ascorbyl Dipalmitate, Ascorbyl Stearate, Erythorbic Acid, and sodium Erythorbate. [Link]

  • Oregon State University. 13C NMR Chemical Shift. [Link]

  • NC State University Libraries. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry. [Link]

  • Wikipedia. Uric acid. [Link]

  • PubChem. Ascorbyl Dipalmitate. [Link]

Sources

Exploratory

Technical Guide: Solvation & Characterization of L-Ascorbyl 2,6-Dibutyrate

This guide details the solubility profile, physicochemical properties, and handling protocols for L-Ascorbyl 2,6-Dibutyrate (AS-DB) .[1] It is designed for researchers requiring precise solvation strategies for drug deli...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the solubility profile, physicochemical properties, and handling protocols for L-Ascorbyl 2,6-Dibutyrate (AS-DB) .[1] It is designed for researchers requiring precise solvation strategies for drug delivery systems, cosmetic formulations, and antioxidant assays.[1]

Executive Summary

L-Ascorbyl 2,6-Dibutyrate (AS-DB) (CAS: 4337-04-6) is a lipophilic ester derivative of L-ascorbic acid (Vitamin C).[1] Unlike the parent molecule, which is highly hydrophilic and unstable in solution, AS-DB introduces two butyryl (C4) chains at the C-2 and C-6 positions.[1] This structural modification fundamentally alters its solubility landscape, transitioning it from a water-soluble vitamin to an amphiphilic antioxidant .[1]

This guide provides evidence-based solubility data, focusing on its high solubility in Ethanol (EtOH) and polar organic solvents, while defining its limitations in aqueous and non-polar media.[1]

Physicochemical Profile & Mechanistic Insights

Molecular Architecture

The solubility of AS-DB is governed by the competition between its polar lactone core and its non-polar butyrate chains.[1]

  • Core Scaffold: The ascorbic acid ring retains the enediol structure (though the C-2 hydroxyl is esterified, affecting pKa and stability) and the furanone ring, providing polar interaction sites (H-bond acceptors).[1]

  • Lipophilic Modification: The addition of butyrate groups (short-chain fatty acids) decreases the overall polarity (LogP increases relative to Ascorbic Acid).[1] However, because butyrate chains are relatively short (C4) compared to palmitate (C16), AS-DB retains significant solubility in polar organic solvents like ethanol and DMSO, rather than being restricted solely to non-polar lipids.[1]

PropertyValueContext
Molecular Formula

Esterified at C-2 and C-6 positions.[1][2]
Molecular Weight 316.31 g/mol Moderate weight facilitates membrane permeation.[1]
Melting Point 123–127 °CCrystalline solid at RT; requires heat or solvent for incorporation.[1]
Appearance White to off-white powderIndicates high purity (>98%).[1][3][4][5]
Optical Rotation

Measured in Ethanol (C=1), confirming solubility.[1][3]
Solvation Mechanism (Graphviz Visualization)

The following diagram illustrates how solvent molecules interact with AS-DB, highlighting the "Amphiphilic Bridge" effect of the butyrate esters.

G ASDB L-Ascorbyl 2,6-Dibutyrate (Amphiphilic Core) Soluble Full Solubilization (Stable Stock) ASDB->Soluble In EtOH / DMSO Insoluble Precipitation / Suspension ASDB->Insoluble In Water Ethanol Ethanol (EtOH) (Dipole & H-Bonding) Ethanol->ASDB Solvates Butyrate Chains & H-Bonds with Ring DMSO DMSO (High Polarity Aprotic) DMSO->ASDB Dipole-Dipole Interaction Water Water (High H-Bond Network) Water->ASDB Repelled by Butyrate Esters Lipids Non-Polar Lipids (Van der Waals) Lipids->ASDB Solvates Butyrate (Partial)

Figure 1: Solvation mechanism of L-Ascorbyl 2,6-Dibutyrate showing high affinity for polar organic solvents (Ethanol, DMSO) due to dual interaction capabilities.

Solubility Landscape

The following data summarizes the solubility behavior of AS-DB. Note that "Soluble" in this context refers to the ability to create a clear stock solution at functional concentrations (≥10 mg/mL).[1]

Solvent ClassSolventSolubility RatingComments
Alcohols Ethanol (Absolute) High (≥ 50 mg/mL)Primary solvent of choice. TCI confirms solubility at C=1 (10mg/mL).[1] Suitable for biological stocks.[1]
MethanolHighGood solvent, but toxicity limits biological use.[1]
IsopropanolModerateSoluble, but dissolution rate may be slower than EtOH.[1]
Polar Aprotic DMSO Very High (≥ 100 mg/mL)Excellent for high-concentration stocks.[1] Hygroscopic nature requires careful handling.[1]
DMFHighAlternative to DMSO, but harder to remove/more toxic.[1]
Aqueous WaterLow / Insoluble The butyrate chains disrupt the water lattice.[1] May form a dispersion or micellar suspension with surfactants.[1]
Lipids/Non-Polar Vegetable OilsModerateSoluble with heating.[1] Less lipophilic than Ascorbyl Palmitate.[1]
HexaneLowLikely insoluble due to the polarity of the ascorbyl core.[1]
Critical Insight: The "C4" Effect

Unlike Ascorbyl Palmitate (C16), which is strictly hydrophobic and requires oils or heating in alcohols, Ascorbyl Dibutyrate (C4) is short enough to maintain solubility in short-chain alcohols (Ethanol) without aggressive heating.[1] This makes it a superior candidate for cold-process formulations or heat-sensitive assays.[1]

Experimental Protocols

Protocol 1: Preparation of High-Purity Stock Solution (Ethanol)

Objective: Create a stable 50 mM stock solution for cell culture or formulation spiking.

Reagents:

  • L-Ascorbyl 2,6-Dibutyrate (Purity ≥98%)[3][4][5][6]

  • Ethanol (Absolute, anhydrous, ≥99.5%)

  • Nitrogen gas (

    
    ) for purging[1]
    

Workflow:

  • Calculate Mass: For 10 mL of 50 mM solution:

    
    [1]
    
  • Weighing: Weigh ~158 mg of AS-DB into a distinct, amber glass vial (light sensitive).

  • Solvent Addition: Add 10 mL of Absolute Ethanol.

  • Dissolution: Vortex for 30–60 seconds. The powder should dissolve rapidly at room temperature (

    
    ) to form a clear, colorless solution.[1]
    
    • Troubleshooting: If particles persist, sonicate for 2 minutes in a water bath (<30°C).[1]

  • Storage: Purge the headspace with

    
     gas to prevent oxidation.[1] Cap tightly and store at 
    
    
    
    .
    • Stability:[1][4][5] Stable for 1–3 months if kept anhydrous.[1]

Protocol 2: Saturation Solubility Determination (Shake-Flask Method)

Objective: Empirically determine the maximum solubility (


) in a specific solvent system (e.g., a cosmetic vehicle or proprietary solvent).[1]

Workflow Start Excess AS-DB (Solid Phase) Mix Add Solvent (e.g., Ethanol) Start->Mix Equilibrate Agitate 24h @ Constant Temp Mix->Equilibrate Filter Filter (0.45 µm) Remove Solid Equilibrate->Filter Dilute Dilute Filtrate (Within Linear Range) Filter->Dilute Analyze HPLC / UV-Vis Quantification Dilute->Analyze

Figure 2: Standardized workflow for determining saturation solubility.[1]

  • Excess Addition: Add AS-DB in excess to the solvent (e.g., 100 mg into 1 mL) until solid precipitate remains visible.[1]

  • Equilibration: Shake or stir at a constant temperature (e.g.,

    
    ) for 24 hours.
    
  • Filtration: Pass the supernatant through a 0.45 µm PTFE syringe filter (hydrophobic filter prevents drug loss).[1]

  • Quantification: Dilute the filtrate with Ethanol and measure absorbance at

    
     (typically ~255 nm, verify with scan) or analyze via HPLC.
    

Stability & Handling

  • Hydrolysis Risk: AS-DB is an ester.[1] In the presence of water and heat (or extreme pH), it will hydrolyze back into Ascorbic Acid and Butyric Acid.[1]

    • Implication: Avoid aqueous storage.[1] Prepare aqueous working solutions immediately prior to use.[1]

  • Oxidation: While more stable than pure Ascorbic Acid, the dibutyrate derivative is still susceptible to oxidative degradation.[1]

    • Mitigation: Always use degassed solvents and store under inert gas (Argon/Nitrogen).[1]

  • Transesterification: Avoid protic solvents with strong acid/base catalysts, as the butyrate group can migrate or transesterify.[1]

References

  • Tokyo Chemical Industry (TCI). L-Ascorbyl 2,6-Dibutyrate Product Specification & SDS. Retrieved from .[1]

  • Chem-Impex International. L-Ascorbyl 2,6-dibutyrate Technical Data. Retrieved from .[1]

  • Santa Cruz Biotechnology. Safety Data Sheet: L-Ascorbyl 2,6-Dibutyrate. Retrieved from .[1][7]

  • Fujisawa, S., et al. (2002).[1] A Quantitative Approach to the Free Radical Interaction Between Alpha-tocopherol or Ascorbate and Flavonoids. In Vivo. (Demonstrates use of AS-DB as a lipophilic model for radical polymerization assays). Retrieved from .[1]

  • ResearchGate. Solubility of l-(+)-Ascorbic Acid in Water, Ethanol, Methanol...[1] (Contextual comparison for parent compound solubility). Retrieved from .[1]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Performance Liquid Chromatography Quantification of L-Ascorbyl 2,6-Dibutyrate

Abstract & Scope This application note details a robust Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol for the quantification of L-Ascorbyl 2,6-Dibutyrate (AS-2,6-DB). Unlike common mono-esters l...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This application note details a robust Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol for the quantification of L-Ascorbyl 2,6-Dibutyrate (AS-2,6-DB). Unlike common mono-esters like Ascorbyl Palmitate, the 2,6-dibutyrate derivative presents unique challenges due to its dual short-chain esterification, which alters its polarity and hydrolytic stability profile.[1]

This guide is designed for pharmaceutical and cosmetic researchers requiring precise quantification of AS-2,6-DB in raw materials and lipophilic formulations.[1] It addresses critical stability concerns, specifically the prevention of ester hydrolysis during sample preparation.[1]

Physicochemical Context & Method Strategy

The Analyte: L-Ascorbyl 2,6-Dibutyrate[1][2][3]
  • CAS Number: 4337-04-6[1][2]

  • Molecular Formula: C₁₄H₂₀O₈[1][2]

  • Solubility: Soluble in Ethanol, Methanol, Acetonitrile; sparingly soluble in water.[1]

  • UV Absorption:

    
     ~254 nm (in acidic media).
    
Strategic Method Design
  • Stationary Phase Selection: A C18 (Octadecyl) column is selected to leverage hydrophobic interaction with the butyryl chains.[1] The C4 chains of AS-2,6-DB provide sufficient retention to separate it from the highly polar Ascorbic Acid (degradation product) without requiring the extended run times associated with long-chain palmitates.[1]

  • Mobile Phase pH Control: The mobile phase is acidified (pH 2.5–3.[1]0) using Phosphoric Acid.[3][4][5] This serves two purposes:

    • Suppression of Ionization: Keeps the ascorbic acid moiety protonated, sharpening peak shape.[1]

    • Stabilization: Acidic conditions significantly retard the oxidative degradation of the lactone ring and the hydrolysis of the ester bonds compared to neutral/alkaline conditions.[1]

  • Detection: UV detection at 254 nm targets the conjugated enediol system of the ascorbyl core.[1]

Visualized Pathways

Degradation Logic & Control

The following diagram illustrates the critical degradation pathways that this protocol is designed to prevent. Understanding this causality is essential for accurate sample preparation.[1]

DegradationPathway ASDB L-Ascorbyl 2,6-Dibutyrate (Analyte) Hydrolysis Hydrolysis (High pH / Water) ASDB->Hydrolysis Ester Cleavage Oxidation Oxidation (Heat / Light / O2) ASDB->Oxidation Enediol Loss AA L-Ascorbic Acid (Polar Elutant) Hydrolysis->AA Butyric Butyric Acid (UV Silent) Hydrolysis->Butyric DHAA Dehydroascorbic Acid (Non-UV Absorbing) Oxidation->DHAA AA->Oxidation

Figure 1: Critical degradation pathways. The method uses acidic pH and organic solvents to block the red pathways (Hydrolysis/Oxidation).[1]

Detailed Experimental Protocol

Reagents & Materials
  • Reference Standard: L-Ascorbyl 2,6-Dibutyrate (>98.0% purity).[1][2]

  • Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Ethanol (Absolute).

  • Buffer Reagent: Orthophosphoric Acid (85%, HPLC Grade) or Potassium Dihydrogen Phosphate.

  • Water: Milli-Q or equivalent (18.2 MΩ[1]·cm).

Chromatographic Conditions
ParameterSettingRationale
Column C18, 4.6 x 150 mm, 5 µm (e.g., Zorbax Eclipse or equivalent)Balances resolution and backpressure.[1][6]
Mobile Phase A 0.1% H₃PO₄ in Water (pH ~2.[1]5)Suppresses ionization; stabilizes analyte.
Mobile Phase B Acetonitrile (100%)Strong eluent for lipophilic esters.
Flow Rate 1.0 mL/minStandard flow for 4.6mm ID columns.[1][6]
Injection Vol. 10 µLPrevents column overload.[1]
Column Temp. 25°C - 30°CControls viscosity; avoid >40°C to prevent hydrolysis.[1]
Detection UV @ 254 nmMax absorption for ascorbyl chromophore.[1][6]
Run Time 15 MinutesSufficient for elution and re-equilibration.[1]
Gradient Program

Note: While isocratic elution (e.g., 50:50) is possible, a gradient is recommended to ensure any hydrolysis products (Ascorbic Acid) elute at the void volume, distinct from the main peak.[1]

Time (min)% Mobile Phase A% Mobile Phase BEvent
0.09010Injection / Hold for polar impurities
2.09010Begin Gradient
8.01090Elution of AS-2,6-DB
10.01090Wash
10.19010Re-equilibration
15.09010End Run
Sample Preparation (Critical Workflow)

Standard Preparation:

  • Weigh 10.0 mg of AS-2,6-DB standard into a 50 mL volumetric flask.

  • Dissolve in Ethanol or Acetonitrile (Do not use water).[1]

  • Sonicate briefly (max 2 mins) if necessary.

  • Dilute to volume with Mobile Phase A/Acetonitrile (50:50 v/v) immediately prior to injection. Note: Minimizing water contact time is crucial.[1]

Sample Extraction (Formulations):

  • Disperse 100 mg of formulation (cream/lotion) in 10 mL Ethanol.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes to pellet excipients.

  • Filter supernatant through a 0.45 µm PTFE filter (hydrophobic).

Analytical Workflow Visualization

AnalyticalWorkflow Start Raw Sample / Standard Solubilization Dissolve in Ethanol/ACN (Avoid pure water) Start->Solubilization Weighing Filtration Filter (0.45 µm PTFE) Solubilization->Filtration Clarification HPLC HPLC Injection (C18, pH 2.5, UV 254nm) Filtration->HPLC Transfer to Vial Data Data Analysis (Area under Curve) HPLC->Data Integration

Figure 2: Step-by-step analytical workflow ensuring sample integrity.

Validation Parameters (Acceptance Criteria)

To ensure the method is "Self-Validating" as per E-E-A-T standards, the following system suitability tests (SST) must be passed before routine analysis.

ParameterAcceptance CriteriaNotes
Retention Time (RT) ± 2.0% of StandardDrifting RT indicates pH fluctuation.[1]
Tailing Factor (T) T < 1.5High tailing suggests column aging or secondary interactions.
Resolution (Rs) > 2.0Between AS-2,6-DB and any degradation peak (Ascorbic Acid).[1]
Linearity (R²) > 0.999Range: 10 µg/mL to 200 µg/mL.
Precision (RSD) < 2.0%Based on 6 replicate injections.

Troubleshooting & Expert Insights

  • Ghost Peaks at Void Volume: If you observe a large peak at the solvent front (t0), your sample has likely hydrolyzed.[1] Check the pH of your mobile phase (must be < 3.[1]0) and ensure samples are not stored in aqueous buffers for >1 hour.

  • Peak Broadening: AS-2,6-DB is lipophilic.[1] If the sample solvent is 100% Acetonitrile and the starting mobile phase is 90% Water, "solvent wash-through" can distort the peak.[1] Dilute the final sample 1:1 with the starting mobile phase if solubility permits.

  • Isomer Separation: Commercial synthesis may yield trace amounts of 2,5- or 5,6-isomers.[1] These typically elute slightly earlier than the 2,6-isomer on a high-resolution C18 column.[1]

References

  • National Institutes of Health (NIH). (2019). Synthesis with Immobilized Lipases and Downstream Processing of Ascorbyl Palmitate. PMC6767018.[1] Retrieved from [Link]

  • ResearchGate. (2021).[7] Simultaneous Determination of L-Ascorbic Acid and L-Ascorbyl Palmitate Using RP-HPLC Method. Retrieved from [Link]

  • MDPI. (2023). Biosynthesis of Novel Ascorbic Acid Esters and Their Encapsulation. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for the Preparation of Liposomal Formulations with L-Ascorbyl 2,6-Dibutyrate

Introduction: Enhancing the Delivery of a Stable Vitamin C Derivative L-Ascorbyl 2,6-dibutyrate is a stable, lipophilic derivative of ascorbic acid (Vitamin C) valued for its antioxidant properties, promotion of collagen...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Enhancing the Delivery of a Stable Vitamin C Derivative

L-Ascorbyl 2,6-dibutyrate is a stable, lipophilic derivative of ascorbic acid (Vitamin C) valued for its antioxidant properties, promotion of collagen synthesis, and enhanced skin penetration compared to its parent molecule.[1] Its application in pharmaceutical and cosmetic formulations is often aimed at protecting against oxidative stress and addressing signs of aging.[1] However, to maximize its therapeutic and cosmetic potential, efficient delivery into target tissues is paramount. Liposomal encapsulation offers a sophisticated strategy to improve the bioavailability and stability of L-Ascorbyl 2,6-dibutyrate. These unilamellar or multilamellar lipid vesicles can encapsulate both hydrophilic and hydrophobic compounds, facilitating their transport across biological membranes and protecting the active ingredient from degradation.

This comprehensive guide provides a detailed protocol for the preparation of L-Ascorbyl 2,6-dibutyrate loaded liposomes using the well-established thin-film hydration method followed by extrusion. We will delve into the rationale behind each step, offering insights into the critical parameters that govern the physicochemical properties of the final formulation. Furthermore, this document outlines the essential characterization techniques to ensure the quality, stability, and efficacy of the prepared liposomes.

Pre-Formulation Considerations: The Science of a Stable Liposome

The stability and efficacy of a liposomal formulation are critically dependent on the choice of lipids and the physicochemical properties of the active pharmaceutical ingredient (API). For L-Ascorbyl 2,6-dibutyrate, a lipophilic molecule, careful consideration of the lipid bilayer composition is essential for achieving high encapsulation efficiency and a stable final product.

Physicochemical Properties of L-Ascorbyl 2,6-Dibutyrate

A thorough understanding of the API is the foundation of successful formulation development. Key properties of L-Ascorbyl 2,6-Dibutyrate are summarized in the table below.

PropertyValueSource
Synonyms 2,6-Di-O-butyryl-L-ascorbic Acid[2]
Molecular Formula C₁₄H₂₀O₈[2]
Molecular Weight 316.31 g/mol
Appearance White to almost white powder or crystal
Melting Point 123.0 to 127.0 °C
Purity >98.0%
Solubility Soluble in ethanol
Storage Temperature Refrigerated (0-10°C)

The lipophilic nature of L-Ascorbyl 2,6-dibutyrate dictates that it will primarily reside within the lipid bilayer of the liposome. This necessitates the selection of lipids that can accommodate the molecule without compromising the structural integrity of the vesicle.

Lipid Selection: The Building Blocks of the Delivery Vehicle

The choice of phospholipids is a critical determinant of the liposome's characteristics, including its size, charge, and stability. For encapsulating a lipophilic compound like L-Ascorbyl 2,6-dibutyrate, a combination of a primary phospholipid and cholesterol is recommended.

  • Phosphatidylcholines (PCs): Saturated PCs, such as dipalmitoylphosphatidylcholine (DPPC) or distearoylphosphatidylcholine (DSPC), are often preferred due to their higher phase transition temperatures (Tc), which contribute to the formation of more rigid and less leaky bilayers at physiological temperatures.

  • Cholesterol: The inclusion of cholesterol is crucial for modulating membrane fluidity and stability.[3] It inserts into the lipid bilayer, filling the gaps between phospholipid molecules, thereby reducing permeability and enhancing the mechanical strength of the liposomes. A molar ratio of phospholipid to cholesterol between 2:1 and 1:1 is commonly employed.

For this protocol, we will utilize a combination of DSPC and cholesterol.

Experimental Protocol: A Step-by-Step Guide to Liposome Preparation

The following protocol details the preparation of L-Ascorbyl 2,6-dibutyrate loaded liposomes using the thin-film hydration technique followed by extrusion. This method is widely used due to its simplicity and reproducibility.[4][5]

Workflow for Liposome Preparation

Liposome_Preparation_Workflow cluster_0 Part 1: Thin-Film Hydration cluster_1 Part 2: Liposome Sizing A 1. Dissolution of Lipids and API B 2. Organic Solvent Evaporation A->B in organic solvent C 3. Formation of Thin Lipid Film B->C using rotary evaporator D 4. Hydration of Lipid Film C->D with aqueous buffer E 5. Formation of Multilamellar Vesicles (MLVs) D->E with agitation F 6. Extrusion through Polycarbonate Membranes E->F Transfer of MLV suspension G 7. Formation of Unilamellar Vesicles (LUVs) F->G repeated cycles

Caption: Workflow for preparing L-Ascorbyl 2,6-Dibutyrate liposomes.

Materials and Equipment
Materials Equipment
L-Ascorbyl 2,6-DibutyrateRotary evaporator
Distearoylphosphatidylcholine (DSPC)Water bath
CholesterolExtruder device (e.g., mini-extruder)
ChloroformPolycarbonate membranes (e.g., 100 nm pore size)
MethanolSyringes (gas-tight)
Phosphate Buffered Saline (PBS), pH 7.4Round-bottom flask
Distilled waterVortex mixer
Nitrogen gas source
Step-by-Step Methodology

Part 1: Thin-Film Hydration

  • Dissolution of Lipids and API:

    • Accurately weigh DSPC and cholesterol in a 2:1 molar ratio.

    • Weigh L-Ascorbyl 2,6-dibutyrate to achieve the desired drug-to-lipid ratio (e.g., 1:10 w/w).

    • Dissolve the lipids and the API in a suitable volume of a chloroform:methanol (2:1 v/v) mixture in a round-bottom flask.[6] Ensure complete dissolution by gentle swirling.

  • Organic Solvent Evaporation:

    • Attach the round-bottom flask to a rotary evaporator.

    • Immerse the flask in a water bath set to a temperature above the phase transition temperature of DSPC (Tc ≈ 55°C).

    • Evaporate the organic solvent under reduced pressure until a thin, uniform lipid film is formed on the inner surface of the flask.[7]

  • Drying the Lipid Film:

    • To ensure complete removal of residual organic solvent, place the flask under a high vacuum for at least 2 hours, or overnight.

  • Hydration of the Lipid Film:

    • Pre-heat the hydration buffer (PBS, pH 7.4) to a temperature above the Tc of the lipid (e.g., 60°C).

    • Add the pre-heated buffer to the round-bottom flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

    • Agitate the flask by hand or using a vortex mixer until the lipid film is fully dispersed in the aqueous phase.[5] This process results in the formation of multilamellar vesicles (MLVs).

Part 2: Liposome Sizing by Extrusion

The MLVs formed during hydration are heterogeneous in size. Extrusion is a technique used to reduce the size of liposomes and produce a population with a more uniform size distribution.[8][9]

  • Assembly of the Extruder:

    • Assemble the extruder device according to the manufacturer's instructions, placing a polycarbonate membrane of the desired pore size (e.g., 100 nm) between the filter supports.

  • Extrusion Process:

    • Maintain the temperature of the extruder and the liposome suspension above the Tc of the lipid throughout the extrusion process.[10]

    • Draw the MLV suspension into one of the gas-tight syringes.

    • Connect the syringe to one end of the extruder and an empty syringe to the other end.

    • Gently push the plunger of the filled syringe to pass the liposome suspension through the polycarbonate membrane into the empty syringe.

    • Repeat this extrusion cycle for a defined number of passes (typically 11-21 passes) to ensure a homogenous population of large unilamellar vesicles (LUVs).[11]

  • Collection and Storage:

    • After the final extrusion pass, collect the liposomal suspension.

    • Store the prepared liposomes at 4°C for short-term storage. For long-term storage, stability studies should be conducted to determine the optimal conditions.

Characterization of Liposomal Formulations: Ensuring Quality and Consistency

Thorough characterization of the prepared liposomes is essential to ensure their quality, reproducibility, and suitability for the intended application. Key parameters to be evaluated include particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Particle Size, Polydispersity Index (PDI), and Zeta Potential

Dynamic Light Scattering (DLS) is a widely used technique for measuring the size distribution and PDI of nanoparticles in suspension.[12][13][14] Zeta potential is a measure of the surface charge of the liposomes and is an important indicator of their stability in suspension.

Parameter Technique Significance
Particle Size (Z-average) Dynamic Light Scattering (DLS)Influences the in vivo fate and bioavailability of the liposomes.[15]
Polydispersity Index (PDI) Dynamic Light Scattering (DLS)Indicates the homogeneity of the liposome population. A PDI value below 0.3 is generally considered acceptable.
Zeta Potential Electrophoretic Light ScatteringPredicts the stability of the liposomal suspension. Higher absolute zeta potential values indicate greater electrostatic repulsion and stability.

Protocol for DLS and Zeta Potential Measurement:

  • Dilute a small aliquot of the liposomal suspension with filtered PBS to an appropriate concentration for measurement.

  • Perform the measurements using a DLS instrument (e.g., Zetasizer) according to the manufacturer's instructions.

  • Record the Z-average diameter, PDI, and zeta potential values.

Encapsulation Efficiency (EE%)

Encapsulation efficiency is a critical parameter that quantifies the amount of drug successfully encapsulated within the liposomes.[16] It is typically determined by separating the unencapsulated (free) drug from the liposome-encapsulated drug, followed by quantification of the drug in one or both fractions.

Workflow for Determining Encapsulation Efficiency

EE_Workflow A 1. Separation of Free Drug B 2. Lysis of Liposomes A->B using size exclusion chromatography or ultracentrifugation C 3. Quantification of Drug B->C using a suitable solvent (e.g., methanol) D 4. Calculation of EE% C->D using HPLC

Caption: Workflow for determining the encapsulation efficiency of L-Ascorbyl 2,6-Dibutyrate in liposomes.

Protocol for Encapsulation Efficiency Determination by HPLC:

  • Separation of Free Drug:

    • Separate the unencapsulated L-Ascorbyl 2,6-dibutyrate from the liposomal formulation using a suitable technique such as size exclusion chromatography (e.g., using a Sephadex G-50 column) or ultracentrifugation.

  • Quantification of Encapsulated Drug:

    • Lyse the liposomes in the collected fraction containing the encapsulated drug by adding a suitable solvent, such as methanol, to disrupt the lipid bilayer and release the drug.

    • Quantify the amount of L-Ascorbyl 2,6-dibutyrate in the lysed sample using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection. A reproducible HPLC method is crucial for accurate determination of the entrapped compound.[17]

  • Calculation of Encapsulation Efficiency:

    • Calculate the encapsulation efficiency (EE%) using the following formula:[]

    EE% = (Amount of encapsulated drug / Total amount of initial drug) x 100

Stability Studies: Assessing the Shelf-Life of the Formulation

The long-term stability of the liposomal formulation is a critical factor for its successful application.[19] Stability studies should be conducted to evaluate changes in the physicochemical properties of the liposomes over time and under different storage conditions. Key factors that can influence liposome stability include temperature, pH, and light exposure.[16][20]

Protocol for a Basic Stability Study:

  • Store aliquots of the liposomal formulation at different temperatures (e.g., 4°C, 25°C, and 40°C).

  • At predetermined time intervals (e.g., 0, 1, 3, and 6 months), withdraw samples and analyze them for:

    • Particle size and PDI

    • Zeta potential

    • Encapsulation efficiency (to assess drug leakage)

    • Visual appearance (for signs of aggregation or precipitation)

  • Plot the changes in these parameters over time to determine the shelf-life of the formulation under different storage conditions.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the preparation and characterization of liposomal formulations of L-Ascorbyl 2,6-dibutyrate. By following the detailed steps for thin-film hydration and extrusion, researchers can reproducibly prepare liposomes with controlled size and high encapsulation efficiency. The outlined characterization techniques are essential for ensuring the quality, stability, and ultimately, the in vitro and in vivo performance of the formulation. The principles and methodologies described herein can be adapted and optimized for the encapsulation of other lipophilic molecules, providing a valuable resource for researchers and professionals in the fields of drug delivery and cosmetic science.

References

  • Dhillon, P., & Sharma, S. (2020). Formulation and Evaluation of Liposome by Thin Film Hydration Method. ResearchGate. Retrieved from [Link]

  • Pavelic, K., Jalsenjak, I., & Smuc, T. (2001). Entrapment of Peptidoglycans and Adamantyltripeptides Into Liposomes: An HPLC Assay for Determination of Encapsulation Efficiency. PubMed. Retrieved from [Link]

  • BOC Sciences. (2023, August 7). Liposome Stability & Characterization: Key Considerations. YouTube. Retrieved from [Link]

  • PureSynth. (n.d.). L-Ascorbyl 26-Dibutyrate 98.0%. Retrieved from [Link]

  • News-Medical. (n.d.). Using Dynamic Light Scattering (DLS) for Liposome Size Analysis. Retrieved from [Link]

  • Ong, S. G. M., Ming, T. W., Zzaman, W., & Abdullah, A. (2016). Evaluation of Extrusion Technique for Nanosizing Liposomes. Pharmaceutical Nanotechnology, 4(3), 209-217.
  • Kim, M. S., Kim, J. S., Cho, Y. H., & Park, H. J. (2013). Characterization and stability studies of a novel liposomal cyclosporin A prepared using the supercritical fluid method: comparison with the modified conventional Bangham method. International journal of nanomedicine, 8, 515–523.
  • Llamedo, A., Rodríguez-Pombo, P., Gayoso, M., García-Caballero, T., Cevher, E., & Alonso-Lebrero, J. L. (2023). Liposomal formulation of a vitamin C derivative: a promising strategy to increase skin permeability. Journal of liposome research, 1–11.
  • Avanti Polar Lipids. (n.d.). How Do I Determine The Size Of My Liposomes?. Retrieved from [Link]

  • HORIBA. (n.d.). Particle Size Analysis of Liposomes. Retrieved from [Link]

  • Sterlitech. (n.d.). Liposome Extrusion. Retrieved from [Link]

  • Lee, S., & Kim, J. (2018). Liposome Size Analysis by Dynamic/Static Light Scattering upon Size Exclusion-/Field Flow-Fractionation. ResearchGate. Retrieved from [Link]

  • Laouini, A., Jaafar-Maalej, C., Limayem-Blouza, I., Sfar, S., Charcosset, C., & Fessi, H. (2012). Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. Journal of liposome research, 22(4), 283–292.
  • The Science Behind. (2024). Liposome Formation and Stability: A Comprehensive Review. Retrieved from [Link]

  • JoVE. (n.d.). Liposome Encapsulation Protocols for Hydrophilic and Hydrophobic Drugs. Retrieved from [Link]

  • Taylor & Francis Online. (2023). Liposomal formulation of a vitamin C derivative: a promising strategy to increase skin permeability. Retrieved from [Link]

  • Semantic Scholar. (2023). Liposomal formulation of a vitamin C derivative: a promising strategy to increase skin permeability. Retrieved from [Link]

  • Spáčilová, K., Vraníková, B., & Tkadlečková, M. (2005). Stability of ascorbyl palmitate in topical microemulsions. PubMed. Retrieved from [Link]

  • National Institutes of Health (NIH). (2018). Physical characterization of liposomal drug formulations using multi-detector asymmetrical-flow field flow fractionation. Retrieved from [Link]

  • Mayer, L. D., Hope, M. J., & Cullis, P. R. (1986). Vesicles of variable sizes produced by a rapid extrusion procedure. Biochimica et biophysica acta, 858(1), 161–168.
  • CD Formulation. (n.d.). Thin-Film Hydration Method for Liposome Preparation. Retrieved from [Link]

  • Taylor & Francis Online. (2006). Stability of Liposomal Formulations in Physiological Conditions for Oral Drug Delivery. Retrieved from [Link]

  • Vemuri, S., & Rhodes, C. T. (1995). Techniques for encapsulating bioactive agents into liposomes. Journal of pharmaceutical sciences, 84(3), 339-342.
  • PubMed. (2013). [Nanosize Particle Analysis by Dynamic Light Scattering (DLS)]. Retrieved from [Link]

  • Creative Biostructure. (n.d.). Liposome Stability Analysis. Retrieved from [Link]

  • MDPI. (2023). Formulation and Evaluation of Liposome-Encapsulated Phenolic Compounds from Olive Mill Waste: Insights into Encapsulation Efficiency, Antioxidant, and Cytotoxic Activities. Retrieved from [Link]

  • ResearchGate. (2023). Liposomal formulation of a vitamin C derivative: a promising strategy to increase skin permeability. Retrieved from [Link]

  • Avanti Polar Lipids. (n.d.). Mini-Extruder Extrusion Technique. Retrieved from [Link]

  • National Institutes of Health (NIH). (2020). An overview of liposomal nano-encapsulation techniques and its applications in food and nutraceutical. Retrieved from [Link]

  • Google Patents. (n.d.). EP0792143B1 - Methods for making liposomes containing hydrophobic drugs.
  • Cordouan Technology. (n.d.). Liposomes synthesis and size characterization with high precision DLS. Retrieved from [Link]

  • Colloid Metrix. (n.d.). Inline particle size measurement of micelles and liposomes. Retrieved from [Link]

  • International Journal of Recent Trends in Engineering & Research. (n.d.). Nano sizing liposomes by extrusion technique and its application. Retrieved from [Link]

  • Taylor & Francis Online. (2003). Entrapment of Peptidoglycans and Adamantyltripeptides into Liposomes: An HPLC Assay for Determination of Encapsulation Efficiency. Retrieved from [Link]

  • Liposhell® Technology. (2019). New oral liposomal vitamin C formulation: properties and bioavailability. Retrieved from [Link]

  • ResearchGate. (2021). Liposome Encapsulation of Hydrophilic and Hydrophobic Drugs v1. Retrieved from [Link]

  • SpringerLink. (2018). Preparation of Drug Liposomes by Thin-Film Hydration and Homogenization. Retrieved from [Link]

Sources

Method

Application Notes and Protocols: Solvent Selection for Dissolving L-Ascorbyl 2,6-Dibutyrate

Introduction: Understanding L-Ascorbyl 2,6-Dibutyrate L-Ascorbyl 2,6-Dibutyrate is a lipophilic derivative of L-ascorbic acid (Vitamin C). This structural modification, involving the addition of two butyrate groups, enha...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Understanding L-Ascorbyl 2,6-Dibutyrate

L-Ascorbyl 2,6-Dibutyrate is a lipophilic derivative of L-ascorbic acid (Vitamin C). This structural modification, involving the addition of two butyrate groups, enhances its stability and facilitates its penetration through biological membranes, making it a valuable compound in pharmaceutical and cosmetic research and development.[1] Unlike its parent molecule, L-ascorbic acid, which is highly soluble in aqueous solutions, L-Ascorbyl 2,6-Dibutyrate exhibits increased solubility in organic solvents. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on selecting the appropriate solvent and developing robust protocols for the dissolution of L-Ascorbyl 2,6-Dibutyrate.

A thorough understanding of the physicochemical properties of L-Ascorbyl 2,6-Dibutyrate is fundamental to selecting an appropriate solvent system.

PropertyValueSource
Molecular Formula C₁₄H₂₀O₈[1]
Molecular Weight 316.31 g/mol [1]
Appearance White to off-white powder[1]
Melting Point 123-127 °C[1]
Purity ≥ 98%[1]

Theoretical Framework for Solvent Selection: A Multifaceted Approach

The principle of "like dissolves like" is the cornerstone of solvent selection. For L-Ascorbyl 2,6-Dibutyrate, its lipophilic nature, conferred by the two butyrate ester groups, dictates a preference for less polar solvents. However, the presence of hydroxyl groups on the ascorbic acid backbone introduces a degree of polarity, allowing for solubility in a range of organic solvents.

The selection of an optimal solvent is a multi-parameter decision process, as illustrated in the diagram below.

SolventSelection Title Solvent Selection for L-Ascorbyl 2,6-Dibutyrate Compound L-Ascorbyl 2,6-Dibutyrate (Lipophilic Vitamin C Derivative) Parameters Key Selection Parameters Compound->Parameters Solvent Candidate Solvents Solvent->Parameters Application Intended Application (e.g., Cell Culture, HPLC, Formulation) Application->Parameters Polarity Polarity Parameters->Polarity Match 'like dissolves like' Toxicity Toxicity & Biocompatibility Parameters->Toxicity Consider downstream effects Volatility Volatility & Handling Parameters->Volatility Ease of use and safety Stability Solute Stability Parameters->Stability Prevent degradation Optimal Optimal Solvent System Polarity->Optimal Toxicity->Optimal Volatility->Optimal Stability->Optimal

Caption: Decision workflow for selecting an optimal solvent system.

Comparative Solubility of L-Ascorbyl 2,6-Dibutyrate in Common Laboratory Solvents

SolventPolarity IndexExpected SolubilitySuitability for Biological Applications
Ethanol (EtOH) 5.2Good ("almost transparency")[1]High (commonly used in cell culture)
Dimethyl Sulfoxide (DMSO) 7.2Excellent (by analogy to Ascorbyl Palmitate)[2]High (used as a cryoprotectant and vehicle for non-polar compounds)
Dimethylformamide (DMF) 6.4Excellent (by analogy to Ascorbyl Palmitate)[2]Moderate (can be cytotoxic at higher concentrations)
Acetone 5.1Good Low (generally not used in cell culture)
Propylene Glycol 6.8Moderate to Good High (common vehicle in pharmaceutical formulations)
Water 10.2Poor to Insoluble N/A
Phosphate-Buffered Saline (PBS) ~10.2Sparingly Soluble (by analogy to Ascorbyl Palmitate)[2]N/A

Experimental Protocols: Preparation of L-Ascorbyl 2,6-Dibutyrate Stock Solutions

The following protocols are provided as a starting point and may require optimization based on the specific experimental requirements.

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

This protocol is recommended for preparing a high-concentration stock solution for use in cell culture and other in vitro assays.

Materials:

  • L-Ascorbyl 2,6-Dibutyrate (MW: 316.31 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

  • Sterile filter (0.22 µm)

Procedure:

  • Weighing: In a sterile microcentrifuge tube, accurately weigh 31.63 mg of L-Ascorbyl 2,6-Dibutyrate.

  • Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube.

  • Dissolution: Vortex the mixture at room temperature until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used to facilitate dissolution if necessary.

  • Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a fresh, sterile amber tube.

  • Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Due to the potential for degradation of ascorbic acid derivatives in solution, it is recommended to use freshly prepared solutions whenever possible.[3]

Protocol1 Start Start Weigh Weigh 31.63 mg L-Ascorbyl 2,6-Dibutyrate Start->Weigh Add_DMSO Add 1.0 mL DMSO Weigh->Add_DMSO Vortex Vortex to Dissolve (Gentle warming if needed) Add_DMSO->Vortex Filter Sterile Filter (0.22 µm) Vortex->Filter Aliquot Aliquot into Amber Tubes Filter->Aliquot Store Store at -20°C Aliquot->Store End End Store->End

Caption: Workflow for preparing a 100 mM stock solution in DMSO.

Protocol 2: Preparation of a 50 mM Stock Solution in Ethanol

This protocol is suitable for applications where DMSO may interfere with the experimental system.

Materials:

  • L-Ascorbyl 2,6-Dibutyrate (MW: 316.31 g/mol )

  • 200-proof (absolute) Ethanol, molecular biology grade

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

  • Sterile filter (0.22 µm)

Procedure:

  • Weighing: In a sterile microcentrifuge tube, weigh 15.82 mg of L-Ascorbyl 2,6-Dibutyrate.

  • Solvent Addition: Add 1.0 mL of absolute ethanol to the tube.

  • Dissolution: Vortex thoroughly until the powder is fully dissolved. The solution should be clear and colorless.

  • Sterilization: Filter the solution through a 0.22 µm sterile filter into a new sterile amber tube.

  • Storage: Store at -20°C in single-use aliquots.

Protocol Validation and Quality Control

The concentration and stability of the prepared stock solutions should be verified, especially for long-term studies. High-Performance Liquid Chromatography (HPLC) is the recommended method for this purpose.

Recommended HPLC Method:

A reversed-phase HPLC method with UV detection is suitable for the analysis of L-Ascorbyl 2,6-Dibutyrate.

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

  • Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% phosphoric acid) is a good starting point.

  • Detection: UV detection at a wavelength of approximately 245-265 nm.

  • Standard Preparation: Prepare a standard curve of L-Ascorbyl 2,6-Dibutyrate in the same solvent as the stock solution.

Safety and Handling Precautions

While L-Ascorbyl 2,6-Dibutyrate is generally considered safe, standard laboratory safety practices should be followed.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

  • In case of contact with eyes or skin, rinse thoroughly with water.

  • Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.[4]

Stability and Storage of Solutions

L-ascorbic acid and its derivatives are susceptible to degradation, particularly in aqueous solutions and in the presence of light, oxygen, and heat.[3][5]

  • Light Sensitivity: Always store stock solutions in amber vials or protect them from light by wrapping the container in aluminum foil.[3]

  • Temperature: Store stock solutions at -20°C or lower for long-term stability. For short-term storage (a few days), 2-8°C may be acceptable, but validation is recommended.

  • Aqueous Solutions: Avoid preparing stock solutions in aqueous buffers for long-term storage due to rapid degradation. If an aqueous working solution is required, it should be prepared fresh from a concentrated organic stock solution immediately before use.

Conclusion

The selection of an appropriate solvent is a critical step in the successful use of L-Ascorbyl 2,6-Dibutyrate in research and development. Based on its lipophilic nature and the available data for structurally similar compounds, DMSO and ethanol are recommended as primary solvents for preparing high-concentration stock solutions. These protocols provide a solid foundation for the dissolution and handling of this stable Vitamin C derivative. For all applications, it is imperative to consider the downstream compatibility of the chosen solvent and to validate the concentration and stability of the prepared solutions.

References

  • Shalmashi, A. (2008). Solubility of l-(+)-Ascorbic Acid in Water, Ethanol, Methanol, Propan-2-ol, Acetone, Acetonitrile, Ethyl Acetate, and Tetrahydrofuran from (293 to 323) K.
  • OIV. (n.d.). Determination of L-ascorbic acid and D-iso-ascorbic acid by HPLC (Type-II). Retrieved from [Link]

  • Semantic Scholar. (2008). Solubility of l-(+)-Ascorbic Acid in Water, Ethanol, Methanol, Propan-2-ol, Acetone, Acetonitrile, Ethyl Acetate, and Tetrahydrofuran from (293 to 323) K. Retrieved from [Link]

  • FAO AGRIS. (2013). Enzymatic Synthesis of l-Ascorbyl Laurate in DMSO–Acetone Mixed Solvent. Retrieved from [Link]

  • Acta Medica Iranica. (2001). Determination of total l-ascorbic acid by - high performance liquid chromatography in. Retrieved from [Link]

  • Carl ROTH. (2020). Safety Data Sheet: L(+)-Ascorbic acid. Retrieved from [Link]

  • ResearchGate. (2006). Simultaneous HPLC Analysis of L-Ascorbic Acid, L-Ascorbyl-2-Sulfate and L-Ascorbyl-2-Polyphosphate. Retrieved from [Link]

  • Asian Publication Corporation. (2011). HPLC Determination of Ascorbic Acid and Dehydroascorbic Acid in Chinese Jujube. Retrieved from [Link]

  • ResearchGate. (2016). Effect of storage conditions on the stability of ascorbic acid in some formulations. Retrieved from [Link]

  • PanReac AppliChem. (2025). L(+)-Ascorbic acid, Ph. Eur., USP, FCC, low endotoxin - Safety Data Sheet. Retrieved from [Link]

  • Walsh Medical Media. (2013). HPLC Analysis of Ascorbic Acid (Vitamin C). Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Stability of aqueous solutions of ascorbate for basic research and for intravenous administration. Retrieved from [Link]

  • MDPI. (2023). Biosynthesis of Novel Ascorbic Acid Esters and Their Encapsulation in Lignin Nanoparticles as Carriers and Stabilizing Systems. Retrieved from [Link]

  • ScienceLab.com. (2014). Ascorbic acid Material Safety Data Sheet. Retrieved from [Link]

  • ResearchGate. (2022). How to prepare stock solution of Ascorbic Acid (AA) or Vitamin C for cell culture treatment?. Retrieved from [Link]

  • Scite.ai. (2008). Solubility of l-(+)-Ascorbic Acid in Water, Ethanol, Methanol, Propan-2-ol, Acetone, Acetonitrile, Ethyl Acetate, and Tetrahydrofuran from (293 to 323) K. Retrieved from [Link]

  • Google Patents. (n.d.). CN1394856A - Process and formula for synthesizing L-ascorbyl palmitate.
  • National Center for Biotechnology Information. (2024). A Novel Eco-Friendly Process for the Synthesis and Purification of Ascorbyl-6-Oleates. Retrieved from [Link]

Sources

Application

enzymatic synthesis of ascorbyl esters using lipases

Application Note: Precision Enzymatic Synthesis of Ascorbyl Palmitate via Immobilized Lipase (CALB) Abstract & Introduction L-Ascorbic acid (Vitamin C) is a potent hydrophilic antioxidant, but its application in lipophil...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Precision Enzymatic Synthesis of Ascorbyl Palmitate via Immobilized Lipase (CALB)

Abstract & Introduction

L-Ascorbic acid (Vitamin C) is a potent hydrophilic antioxidant, but its application in lipophilic environments (oils, emulsions, cell membranes) is severely limited by its low solubility and rapid oxidative degradation. The synthesis of ascorbyl esters—specifically 6-O-ascorbyl palmitate —bridges this gap, creating an amphiphilic "super-antioxidant" widely used in pharmaceuticals and cosmetics.

Traditional chemical synthesis (e.g., using sulfuric acid) is non-selective, harsh, and environmentally hazardous. This guide details the enzymatic route , utilizing the regioselectivity of Candida antarctica Lipase B (CALB) to exclusively esterify the primary hydroxyl group (C-6) under mild conditions. This protocol solves the "Polarity Paradox" (mixing polar Vitamin C with non-polar fatty acids) using a tertiary alcohol solvent system and water-activity control.

Mechanistic Theory: The Ping-Pong Bi-Bi Pathway

Lipase-catalyzed esterification follows a Ping-Pong Bi-Bi mechanism . Understanding this is crucial for troubleshooting:

  • Acyl-Enzyme Formation: The fatty acid (acyl donor) enters the active site. The serine residue attacks the carbonyl, releasing water (or alcohol, if using an ester donor) and forming a covalent Acyl-Enzyme intermediate.

  • Nucleophilic Attack: L-Ascorbic acid (acyl acceptor) enters. The primary hydroxyl at C-6—being the least sterically hindered—attacks the intermediate.

  • Product Release: The ester (ascorbyl palmitate) is released, regenerating the free enzyme.

Regioselectivity: CALB shows >99% selectivity for the C-6 position. The secondary hydroxyls at C-2 and C-3 are sterically hindered and electronically deactivated by the enediol system.

CatalyticCycle Enzyme Free Lipase (CALB) Complex1 Acyl-Enzyme Intermediate Enzyme->Complex1 + Donor AcylDonor Palmitic Acid (Acyl Donor) AcylDonor->Complex1 Bind Water Water (Byproduct) *Remove via Sieves* Complex1->Water Release Product Ascorbyl Palmitate (Product) Complex1->Product + Ascorbic Acid Ascorbic L-Ascorbic Acid (Nucleophile) Ascorbic->Product Attack C-6 Product->Enzyme Regeneration

Figure 1: The Ping-Pong Bi-Bi catalytic cycle of CALB. Note that water removal is the rate-limiting step for equilibrium shift.

Critical Parameters & Optimization

Success depends on three variables: Solvent Choice , Water Activity (


) , and Molar Ratio .
A. Solvent Engineering: The tert-Butanol Advantage

You cannot use standard non-polar solvents (Hexane) because Ascorbic Acid (AA) won't dissolve. You cannot use standard polar solvents (Ethanol/Methanol) because the lipase will strip the acyl group and esterify the solvent instead of the AA.

  • The Solution: 2-methyl-2-propanol (tert-butanol) or 2-methyl-2-butanol (2M2B) .

  • Why? These are tertiary alcohols. They are moderately polar (dissolving AA) but sterically bulky. The lipase cannot easily fit them into the active site, preventing side-reactions.

B. Water Activity ( ) Control
  • The Balance: Enzymes need a hydration shell to remain flexible (structural water). However, the esterification reaction produces water. If water accumulates, the enzyme will catalyze the reverse reaction (hydrolysis).

  • The Fix: Use Molecular Sieves (3Å or 4Å).[1] They selectively trap produced water without stripping the enzyme's essential hydration layer (unlike strong chemical desiccants).

C. Substrate Molar Ratio

L-Ascorbic Acid is the expensive, limiting reagent. Palmitic Acid is cheap.

  • Recommendation: Use a molar ratio of 1:6 to 1:9 (Ascorbic Acid : Palmitic Acid). High fatty acid concentration drives the thermodynamic equilibrium toward synthesis.

Protocol: Batch Synthesis in tert-Butanol

Objective: Synthesis of 6-O-Ascorbyl Palmitate at 50-100g scale.

Materials
  • Enzyme: Novozym 435 (Immobilized CALB on acrylic resin). Load: 10% w/w relative to total substrates.

  • Substrate A: L-Ascorbic Acid (L-AA), crystalline, >99% purity.

  • Substrate B: Palmitic Acid (PA).[2]

  • Solvent: tert-Butanol (anhydrous).

  • Water Control: Molecular Sieves (4Å), activated (dried at 250°C for 4h).

  • Equipment: Jacketed glass reactor with overhead stirrer, temp control unit.

Step-by-Step Methodology
  • Substrate Preparation:

    • Dry L-Ascorbic Acid in a vacuum oven at 40°C overnight to remove trace moisture.

    • Activate Molecular Sieves (100g per liter of reaction volume).

  • Solubilization:

    • In the reactor, add Palmitic Acid (46 g, ~180 mmol) and L-Ascorbic Acid (3.52 g, ~20 mmol) . Note: This is a 1:9 molar ratio.[3][4]

    • Add 200 mL tert-butanol .

    • Heat to 60°C with stirring (200 RPM). The mixture may initially appear heterogeneous; L-AA has limited solubility but will dissolve as it reacts.

  • Reaction Initiation:

    • Add 5.0 g Novozym 435 .

    • Add 20 g Activated Molecular Sieves .

    • Maintain temperature at 60°C . Higher temperatures (>65°C) will cause thermal degradation of L-AA (browning).

  • Monitoring:

    • Run for 24 to 48 hours .

    • Monitor via TLC or HPLC (see Section 5) every 6 hours.

    • Visual Check: The white powder of L-AA should slowly disappear.

  • Work-up & Purification:

    • Filtration: Filter the hot mixture to remove the Enzyme and Molecular Sieves. Caution: Do not let the solution cool yet, or Palmitic Acid will solidify.

    • Solvent Removal: Evaporate tert-butanol under reduced pressure (Rotavap) at 50°C.

    • Washing: The residue contains Product + Excess Palmitic Acid. Wash the solid cake with cold n-hexane (3x). Palmitic acid is soluble in hexane; Ascorbyl Palmitate is not.

    • Drying: Dry the remaining white solid in a vacuum desiccator.

Workflow Start Start: Weigh Substrates (1:9 AA:PA Ratio) Mix Dissolve in tert-Butanol Temp: 60°C Start->Mix AddCat Add Novozym 435 + Molecular Sieves (4Å) Mix->AddCat React Incubate 24-48h Agitation: 200 RPM AddCat->React Filter Hot Filtration (Remove Enzyme/Sieves) React->Filter Evap Evaporate Solvent Filter->Evap Wash Wash with Cold Hexane (Removes Excess Fatty Acid) Evap->Wash Final Pure Ascorbyl Palmitate Wash->Final

Figure 2: Operational workflow for the batch synthesis and purification of Ascorbyl Palmitate.

Analytical Validation (HPLC)[5]

To quantify conversion yield, use the following validated HPLC method.

ParameterCondition
Column C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 5µm, 4.6 x 150mm)
Mobile Phase Methanol : Water : Phosphoric Acid (80 : 19.5 : 0.5 v/v/v)
Flow Rate 1.0 mL/min
Detection UV @ 245 nm (max absorption of ascorbyl moiety)
Injection Vol 10 µL
Retention Times L-Ascorbic Acid: ~1.5 min Ascorbyl Palmitate: ~6.5 min
Sample Prep Dissolve 10mg reaction mix in 10mL Methanol. Filter (0.45µm).

Troubleshooting & Optimization Matrix

IssueProbable CauseCorrective Action
Low Conversion (<40%) Water accumulation.Replace molecular sieves or increase load to 150g/L. Ensure solvent is anhydrous.
Enzyme Agglomeration Stirring too vigorous or water too high.Reduce RPM. The enzyme beads stick together if "wet".
Product Browning Oxidation of L-AA.Flush reactor with Nitrogen (

) before starting. Reduce temp to 55°C.
High Viscosity Substrate saturation.Increase solvent volume. Ensure temperature is maintained to keep Palmitic Acid molten/dissolved.

References

  • Mechanism & Kinetics

    • Lerin, L. et al. (2011). "Enzymatic Synthesis of Ascorbyl Palmitate in Organic Solvents: Process Optimization and Kinetic Evaluation." Applied Biochemistry and Biotechnology. Link

  • Solvent Engineering

    • Song, P. & Wei, D. (2002).[1] "Lipase-catalyzed synthesis of ascorbyl oleate in t-amyl alcohol." Biotechnology Letters. Link

  • Regioselectivity & CALB

    • Anderson, E.M. et al. (1998). "Lipase-catalyzed synthesis of 6-O-acyl-ascorbates." Biocatalysis and Biotransformation. Link

  • Review of Methodologies

    • Karmee, S.K. (2008).[1] "Biocatalytic synthesis of ascorbyl esters and their biotechnological applications." Applied Microbiology and Biotechnology. Link

  • Analytical Methods (HPLC)

    • Vicente, T.S. et al. (1985).[5] "Determination of ascorbyl palmitate by high performance liquid chromatography." JAOCS. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stabilizing L-Ascorbyl 2,6-Dibutyrate in Aqueous Solutions

Welcome to the technical support center for L-Ascorbyl 2,6-Dibutyrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for L-Ascorbyl 2,6-Dibutyrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for preventing the hydrolysis of L-Ascorbyl 2,6-Dibutyrate in aqueous solutions. As a stable, lipophilic derivative of Vitamin C, L-Ascorbyl 2,6-Dibutyrate offers significant advantages in various formulations, from cosmetics to pharmaceuticals.[1][2] However, its stability in aqueous environments is a critical factor that must be carefully managed to ensure efficacy and shelf-life. This guide provides a comprehensive overview of the factors affecting its stability and practical strategies to mitigate degradation.

Frequently Asked Questions (FAQs) on L-Ascorbyl 2,6-Dibutyrate Hydrolysis

Q1: What is L-Ascorbyl 2,6-Dibutyrate and why is it used?

L-Ascorbyl 2,6-Dibutyrate is a diester derivative of L-Ascorbic Acid (Vitamin C). The butyrate groups at the 2 and 6 positions of the ascorbic acid molecule enhance its stability and lipophilicity compared to the parent molecule.[1] This improved stability and ability to penetrate lipid-rich environments, such as the skin, make it a preferred ingredient in cosmetic and pharmaceutical formulations for applications like anti-aging, skin brightening, and as an antioxidant.[1]

Q2: What is hydrolysis and why is it a concern for L-Ascorbyl 2,6-Dibutyrate?

Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical bonds. In the case of L-Ascorbyl 2,6-Dibutyrate, water can cleave the ester bonds, releasing the butyrate groups and reverting the molecule back to L-Ascorbic Acid. While L-Ascorbic Acid has its own biological activity, its rapid degradation in aqueous solutions can lead to a loss of potency and the formation of undesired byproducts.[3][4] Preventing hydrolysis is crucial to maintaining the intended form and function of L-Ascorbyl 2,6-Dibutyrate in a formulation.

Q3: How can I tell if my L-Ascorbyl 2,6-Dibutyrate solution is undergoing hydrolysis?

The most definitive way to detect hydrolysis is through analytical techniques like High-Performance Liquid Chromatography (HPLC), which can separate and quantify L-Ascorbyl 2,6-Dibutyrate, L-Ascorbic Acid, and its degradation products.[5] Visually, you might observe a change in the color of the solution (e.g., turning yellowish or brown) or a shift in the pH over time.

Key Factors Influencing the Stability of L-Ascorbyl 2,6-Dibutyrate

The stability of ascorbyl esters like L-Ascorbyl 2,6-Dibutyrate in aqueous solutions is primarily influenced by pH, temperature, and the presence of metal ions.[4][6]

FactorImpact on StabilityRecommended Range/Action
pH Highly influential. Both acidic and alkaline conditions can catalyze ester hydrolysis. For ascorbic acid, degradation is often accelerated at higher pH values.[7][8]Maintain a slightly acidic pH, typically between 4.0 and 6.0, for optimal stability.
Temperature Higher temperatures accelerate the rate of chemical reactions, including hydrolysis.[6][7]Prepare and store solutions at controlled room temperature or under refrigeration when possible. Avoid exposure to high temperatures.
Metal Ions Trace amounts of metal ions, particularly copper (Cu²⁺) and iron (Fe³⁺), can catalyze the oxidative degradation of ascorbic acid, which is released upon hydrolysis.[4]Use high-purity water and ingredients. Incorporate a chelating agent like EDTA to sequester metal ions.
Oxygen The presence of dissolved oxygen can lead to the oxidation of the ascorbic acid moiety, especially after hydrolysis.[4]De-gas your aqueous solvent (e.g., by sparging with nitrogen or argon) before preparing the solution. Consider including antioxidants in your formulation.
Light Exposure to UV light can promote the degradation of ascorbic acid and its derivatives.[4]Store solutions in opaque or amber containers to protect them from light.

Troubleshooting Guide for Formulation Instability

Observed Issue Potential Cause Recommended Solution
Solution turns yellow/brown Oxidation of the ascorbic acid moiety, likely following hydrolysis.1. Check and adjust the pH to the optimal range (4.0-6.0). 2. Add a chelating agent (e.g., 0.05-0.1% Disodium EDTA). 3. Incorporate a secondary antioxidant (e.g., Ferulic Acid, Vitamin E). 4. Protect the solution from light and air.
Decrease in potency over time (confirmed by HPLC) Hydrolysis of the ester bonds.1. Optimize the pH of the formulation. 2. Reduce the water activity by adding polyols like glycerin or propylene glycol. 3. Consider a water-in-oil emulsion to protect the compound from the aqueous phase.
Precipitation or cloudiness Change in solubility due to pH shifts or degradation.1. Ensure the pH is stable and buffered. 2. Verify the initial concentration is within the solubility limits at the formulation's pH.

Experimental Protocols for Stabilization

Protocol 1: pH Adjustment and Buffering

This protocol describes how to prepare a buffered aqueous solution to maintain a stable pH for L-Ascorbyl 2,6-Dibutyrate.

Materials:

  • L-Ascorbyl 2,6-Dibutyrate

  • High-purity deionized water

  • Citric Acid

  • Sodium Citrate

  • pH meter

  • Stir plate and stir bar

Procedure:

  • Prepare the Buffer: Create a 0.1 M citrate buffer solution with a target pH of 5.5.

    • Dissolve the appropriate amounts of citric acid and sodium citrate in deionized water.

    • Adjust the pH precisely using a pH meter and small additions of citric acid or sodium citrate solution.

  • Dissolve L-Ascorbyl 2,6-Dibutyrate: Slowly add the L-Ascorbyl 2,6-Dibutyrate powder to the stirred buffer solution until fully dissolved.

  • Final pH Check: After dissolution, check the pH again and make any minor adjustments needed to bring it back to 5.5.

  • Storage: Store the final solution in a tightly sealed, opaque container at a controlled, cool temperature.

Protocol 2: Incorporation of Chelating Agents and Antioxidants

This protocol details the addition of a chelating agent and a synergistic antioxidant to protect against metal-catalyzed oxidation.

Materials:

  • Buffered solution of L-Ascorbyl 2,6-Dibutyrate (from Protocol 1)

  • Disodium EDTA (Ethylenediaminetetraacetic acid)

  • Ferulic Acid

  • Propylene Glycol (as a solvent for Ferulic Acid)

Procedure:

  • Prepare Antioxidant Solution: Dissolve Ferulic Acid in Propylene Glycol at a concentration of, for example, 1-3%.

  • Add Chelating Agent: To the buffered L-Ascorbyl 2,6-Dibutyrate solution, add Disodium EDTA to a final concentration of 0.05-0.1% (w/v) and stir until dissolved.

  • Incorporate Antioxidant: Slowly add the Ferulic Acid solution to the main batch while stirring continuously to ensure uniform mixing.

  • Final Volume Adjustment: If necessary, add more of the citrate buffer to reach the final desired volume.

Visualization of the Stabilization Strategy

The following diagram illustrates the key factors that can lead to the degradation of L-Ascorbyl 2,6-Dibutyrate and the corresponding protective measures.

Hydrolysis_Prevention cluster_degradation Degradation Pathways cluster_stabilization Stabilization Strategies L-Ascorbyl_2,6-Dibutyrate L-Ascorbyl_2,6-Dibutyrate Hydrolysis Hydrolysis L-Ascorbyl_2,6-Dibutyrate->Hydrolysis Aqueous Env. Oxidation Oxidation Hydrolysis->Oxidation Releases Ascorbic Acid Degraded_Products Degraded_Products Oxidation->Degraded_Products pH_Control pH Control (4.0-6.0) pH_Control->Hydrolysis Inhibits Chelating_Agents Chelating Agents (e.g., EDTA) Chelating_Agents->Oxidation Blocks Metal Catalysis Antioxidants Antioxidants (e.g., Ferulic Acid) Antioxidants->Oxidation Scavenges Free Radicals Temp_Light_Control Temp. & Light Control Temp_Light_Control->Hydrolysis Temp_Light_Control->Oxidation

Caption: A workflow diagram illustrating the degradation pathways of L-Ascorbyl 2,6-Dibutyrate and the corresponding stabilization strategies.

Advanced Stabilization Strategies

For formulations requiring long-term stability under challenging conditions, more advanced strategies can be employed:

  • Emulsion Systems: Creating a water-in-oil (W/O) emulsion can physically separate the L-Ascorbyl 2,6-Dibutyrate in the oil phase from the bulk aqueous phase, significantly reducing the rate of hydrolysis.

  • Encapsulation: Microencapsulation or nanoencapsulation technologies, such as using liposomes or polymeric nanoparticles, can create a protective barrier around the L-Ascorbyl 2,6-Dibutyrate molecule, shielding it from water and other destabilizing factors in the formulation.[3][9]

  • Reducing Water Activity: The addition of humectants and polyols (e.g., glycerin, propylene glycol) can reduce the amount of "free" water available to participate in the hydrolysis reaction.

By understanding the mechanisms of hydrolysis and implementing these strategic formulation and handling techniques, you can significantly enhance the stability of L-Ascorbyl 2,6-Dibutyrate in your aqueous solutions, ensuring the integrity and efficacy of your final product.

References

  • Austria, R., Semenzato, A., & Bettero, A. (1997). Stability of vitamin C derivatives in solution and topical formulations. Journal of Pharmaceutical and Biomedical Analysis, 15(6), 795–801. [Link]

  • Farah, F. F., et al. (2020). Effect of pH, Temperature and Metal Salts in Different Storage Conditions on the Stability of Vitamin C Content of Yellow Bell Pepper Extracted in Aqueous Media. Systematic Reviews in Pharmacy, 11(9), 661-666.
  • Al-Bayati, M. A. N. (2019). Study of Ascorbic Acid Stability in Its Aqueous Solution. International Journal of Research in Pharmaceutical and Biomedical Sciences, 4(4), 1303-1307.
  • Wagner, B. A., et al. (2021). Stability of aqueous solutions of ascorbate for basic research and for intravenous administration. Advances in Redox Research, 3, 100013. [Link]

  • Kim, M., et al. (2018). The stabilization of L-ascorbic acid in aqueous solution and water-in-oil-in-water double emulsion by controlling pH and electrolyte concentration.
  • Di Mauro, C., et al. (2023). Biosynthesis of Novel Ascorbic Acid Esters and Their Encapsulation in Lignin Nanoparticles as Carriers and Stabilizing Systems. Molecules, 28(10), 4209. [Link]

  • Wagner, B. A., et al. (2021). Stability of Aqueous Solutions of Ascorbate for Basic Research and for Intravenous Administration.
  • Paz-Alvarez, M., et al. (2023). Enhancing Formulation Stability: A Comparative Study of Ascorbic Acid and Ascorbyl Palmitate as Antioxidants in Nanoemulsions of Natural Products. ACS Food Science & Technology.
  • Karmee, S. K. (2009). Biocatalytic synthesis of ascorbyl esters and their biotechnological applications. Applied Microbiology and Biotechnology, 81(6), 1013-1022.
  • Ahmad, I., et al. (2017). Stability and Stabilization of Ascorbic Acid.
  • Rojas, A. M., & Gerschenson, L. N. (2013). Hydrolytic Stability of l-(+)-Ascorbic Acid in Low Methoxyl Pectin Films with Potential Antioxidant Activity at Food Interfaces. Food and Bioprocess Technology, 6(12), 3467-3477.
  • Karmee, S. K. (2011). The synthesis, properties, and applications of ascorbyl esters. Lipid Technology, 23(10), 227-229.
  • Le, T. H. M., et al. (2019). Ascorbic Acid Derivatives as Potential Substitutes for Ascorbic Acid To Reduce Color Degradation of Drinks Containing Ascorbic Acid and Anthocyanins from Natural Extracts. Journal of Agricultural and Food Chemistry, 67(45), 12518-12527.
  • Sheraz, M. A., et al. (2015). Stability of vitamin C in topical formulations.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 54680660, Ascorbyl Palmitate. Retrieved from [Link]

  • Tufiño, C., et al. (2019).
  • Lauer, A. C., & Smith, J. G. (2011). U.S.
  • Comvikin. (2025).
  • Wang, S., et al. (2022). Novel Ascorbic Acid Co-Crystal Formulations for Improved Stability. Molecules, 27(22), 8011.
  • Tufiño, C., et al. (2020). Enzymatic Synthesis of Ascorbyl Palmitate in a Rotating Bed Reactor.
  • Le, T. H. M., et al. (2019).
  • Sigma-Aldrich. (n.d.). L-Ascorbic acid (A7506)
  • Ahmad, I., et al. (2017). Degradation of L-Ascorbic Acid in the Amorphous Solid State.
  • Chen, Y., et al. (2022). The Ascorbic Acid-Modified Fenton System for the Degradation of Bisphenol A: Kinetics, Parameters, and Mechanism. Toxics, 10(11), 698.

Sources

Optimization

degradation products of 2,6-Di-O-butyryl-L-ascorbic acid

Technical Support Center: 2,6-Di-O-butyryl-L-ascorbic Acid Stability & Degradation Executive Summary 2,6-Di-O-butyryl-L-ascorbic acid (L-Ascorbyl 2,6-dibutyrate) is a lipophilic, stabilized derivative of Vitamin C design...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2,6-Di-O-butyryl-L-ascorbic Acid Stability & Degradation

Executive Summary

2,6-Di-O-butyryl-L-ascorbic acid (L-Ascorbyl 2,6-dibutyrate) is a lipophilic, stabilized derivative of Vitamin C designed to overcome the rapid oxidation inherent to L-ascorbic acid (AA). However, its stability is not absolute.[1] In aqueous or semi-aqueous environments (emulsions, cell culture media), it undergoes a biphasic degradation process: primary hydrolysis (enzymatic or chemical) followed by secondary oxidation of the released ascorbic acid.

This guide addresses the specific challenges in detecting, quantifying, and preventing these degradation products during drug development and formulation stability testing.

Part 1: Degradation Pathway Visualization

The following diagram maps the degradation cascade from the parent ester to the terminal non-active species.[2] Use this to identify unknown peaks in your chromatograms.

DegradationPathway cluster_legend Legend Parent 2,6-Di-O-butyryl-L-ascorbic Acid (Lipophilic Ester) [M-H]-: 315.3 Mono Mono-butyryl-L-ascorbic Acid (Transient Intermediate) [M-H]-: ~245.2 Parent->Mono Hydrolysis (Esterase/pH > 6) Butyric Butyric Acid (Side Product) Parent->Butyric AA L-Ascorbic Acid (AA) (Active Vitamin C) [M-H]-: 175.0 Mono->AA Hydrolysis Mono->Butyric DHA Dehydroascorbic Acid (DHA) (Reversible Oxidation) UV-Transparent AA->DHA Oxidation (-2e-) (Heat, Light, Metal Ions) DHA->AA Reduction (+2e-) (DTT/GSH) DKG 2,3-Diketogulonic Acid (DKG) (Irreversible Hydrolysis) DHA->DKG Ring Rupture (t1/2 ~mins at pH 7) Oxalate Oxalate + Threonate (Terminal Species) DKG->Oxalate Oxidative Cleavage key Blue: Hydrolysis | Red: Oxidation | Green: Active Form

Caption: Figure 1. Biphasic degradation pathway of 2,6-Di-O-butyryl-L-ascorbic acid involving initial ester hydrolysis followed by oxidative degradation of the core lactone ring.

Part 2: Technical Troubleshooting (Q&A)

Q1: I see a new peak eluting before the parent peak but after Ascorbic Acid. Is this a degradation product?

Diagnosis: Yes, this is likely the mono-butyryl intermediate (either 2-O-butyryl or 6-O-butyryl-L-ascorbic acid).

  • Mechanism: Hydrolysis of the 2,6-diester does not always occur instantaneously at both positions. Steric hindrance often slows the cleavage of the C2 ester compared to the C6 ester (or vice versa depending on enzyme specificity).

  • Verification: Check the Mass Spectrum.[3][4]

    • Parent (Diester): m/z ~315 (ESI-)

    • Suspect Peak (Monoester): m/z ~245 (ESI-). This corresponds to the loss of one butyryl group (

      
      , mass shift of ~70 Da).
      
  • Action: If this peak persists, your pH might be slightly alkaline (promoting partial hydrolysis), or your formulation contains weak esterase activity.

Q2: My parent compound area is decreasing, but I don't see a proportional increase in Ascorbic Acid. Where is the mass balance?

Diagnosis: You are likely losing the released Ascorbic Acid to oxidation or thermal degradation .

  • The "Invisible" Trap: Ascorbic Acid (AA) oxidizes to Dehydroascorbic Acid (DHA).

    • DHA Issue: DHA has very low UV absorbance at 245 nm (the standard max for AA). If you are only monitoring UV 245 nm, DHA is effectively invisible.

    • DKG Issue: DHA rapidly hydrolyzes to 2,3-Diketogulonic acid (DKG), which is also UV-transparent and electrochemically inactive at standard potentials.

  • Solution:

    • Reduction Step: Treat a sample aliquot with Dithiothreitol (DTT) or TCEP for 10 minutes before injection. This reduces DHA back to AA. If the AA peak increases after treatment, you have significant oxidation.

    • Total Assay: Use LC-MS/MS to track DKG (m/z 191 in ESI-) if mass balance is critical.

Q3: Why does the degradation rate increase drastically in my cell culture media compared to PBS?

Diagnosis: This is driven by Transition Metal Catalysis and Pseudo-Enzymatic Activity .

  • Fenton Chemistry: Cell media (e.g., DMEM) contains iron (

    
    ) and copper (
    
    
    
    ). These metals catalyze the oxidation of the released Ascorbic Acid to DHA via the Fenton reaction, pulling the equilibrium of the ester hydrolysis forward (Le Chatelier’s principle).
  • Serum Esterases: If your media contains Fetal Bovine Serum (FBS), it is rich in carboxylesterases that will rapidly cleave the butyryl groups.

  • Mitigation:

    • Add a chelator like EDTA (0.1 mM) to the buffer to sequester metal ions.

    • Heat-inactivate serum (56°C for 30 min) if esterase activity is the suspected culprit.

Part 3: Analytical Data & Reference Values

Table 1: Key Mass Spectrometry Transitions (ESI Negative Mode)

CompoundRoleMolecular FormulaMW ( g/mol )Precursor Ion [M-H]⁻Key Fragment Ions (MS2)
2,6-Di-O-butyryl-AA Parent

316.31315.3 227 (loss of butyric), 175 (AA core)
Mono-butyryl-AA Intermediate

246.21245.2 175, 87
L-Ascorbic Acid (AA) Active

176.12175.0 115, 87, 71
Butyric Acid Byproduct

88.1187.1 43 (loss of

)
Dehydroascorbic Acid Oxidized

174.11173.0 *155 (hydrate form often seen)

*Note: DHA often exists as a hydrated bicyclic hemiketal in solution, complicating MS detection. Reduction to AA is preferred for quantification.

Part 4: Recommended Experimental Protocol

Protocol: Stability-Indicating HPLC Method (Gradient) Purpose: To separate the lipophilic parent ester from the hydrophilic degradation products (AA) in a single run.

1. Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry), 4.6 x 150 mm, 3.5 µm or 5 µm.

  • Temperature: 25°C (Do not heat; heat accelerates on-column degradation).

  • Flow Rate: 1.0 mL/min.[5]

  • Detection: UV Diode Array (DAD).

    • Channel A: 245 nm (Max for Ascorbic Acid & Esters).

    • Channel B: 210 nm (For Butyric Acid & non-conjugated impurities).

2. Mobile Phase:

  • Solvent A: 0.1% Phosphoric Acid (

    
    ) in Water (pH ~2.1). Acidic pH is critical to stabilize AA.
    
  • Solvent B: Acetonitrile (ACN).

3. Gradient Profile:

Time (min)% Solvent A% Solvent BPhase Description
0.0982Hold (Elute Ascorbic Acid ~3-4 min)
5.0982End Isocratic Hold
15.01090Ramp to elute Diester
20.01090Wash lipophilic contaminants
21.0982Re-equilibrate
26.0982Ready for next injection

4. Sample Preparation (Critical Step):

  • Diluent: Use Mobile Phase A (0.1%

    
    ) containing 0.1 mM EDTA .
    
    • Why? The acid stops hydrolysis; EDTA stops metal-catalyzed oxidation.

  • Storage: Autosampler must be cooled to 4°C. Samples degrade within hours at room temperature.

References

  • Yuan, J. P., & Chen, F. (1998). Degradation of Ascorbic Acid in Aqueous Solution. Journal of Agricultural and Food Chemistry, 46(12), 5078–5082. Retrieved February 5, 2026, from [Link]

  • Novakova, L., Solich, P., & Solichova, D. (2008). HPLC methods for simultaneous determination of ascorbic and dehydroascorbic acids.[5][6] Trends in Analytical Chemistry, 27(10), 942-958. Retrieved February 5, 2026, from [Link]

  • PubChem. (n.d.). 2,6-Di-O-palmitoyl-L-ascorbic Acid (Structural Analog Reference). Retrieved February 5, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: L-Ascorbyl 2,6-Dibutyrate Stability Optimization

Current Status: Operational Support Tier: Level 3 (Method Development & Formulation) Subject: pH-Dependent Stability & Hydrolysis Kinetics of L-Ascorbyl 2,6-Dibutyrate[1] The Stability Paradox: Understanding Your Molecul...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Support Tier: Level 3 (Method Development & Formulation) Subject: pH-Dependent Stability & Hydrolysis Kinetics of L-Ascorbyl 2,6-Dibutyrate[1]

The Stability Paradox: Understanding Your Molecule

L-Ascorbyl 2,6-Dibutyrate (AS-DB) represents a sophisticated approach to Vitamin C stabilization.[1] Unlike free L-ascorbic acid, which degrades rapidly via oxidative pathways, AS-DB is "locked" by esterification at the C-2 and C-6 positions.[1]

The Mechanism: The C-2 enediol group is the primary site of electron donation (antioxidant activity) and susceptibility to oxidation. By esterifying this position with butyric acid, we effectively "cage" the antioxidant potential, rendering the molecule stable against oxidative stress until it is hydrolyzed by esterases in the skin (bio-activation).

The Challenge: While we have minimized oxidative instability, we have introduced hydrolytic instability. The stability of AS-DB is now governed by the integrity of these ester bonds.

  • pH < 4.0: Acid-catalyzed hydrolysis risks cleaving the butyrate groups.[1]

  • pH > 7.0: Base-catalyzed hydrolysis (saponification) rapidly strips the esters, releasing free ascorbic acid which then immediately oxidizes (yellowing).[1]

The Optimization Window: Your target pH window is narrow: pH 5.5 to 6.5 . This is the "kinetic valley" where both acid and base hydrolysis rates are at their minima.

Troubleshooting Guide (Interactive Q&A)

Use this section to diagnose specific anomalies in your AS-DB formulations or stock solutions.

Scenario A: "My solution turned yellow overnight."

Diagnosis: Premature Hydrolysis followed by Oxidation.[1] Technical Explanation: The yellow color is likely dehydroascorbic acid or downstream polymerization products. Since AS-DB itself is resistant to oxidation, this indicates that the C-2 ester bond was first hydrolyzed, releasing free ascorbic acid, which then oxidized. Root Cause Analysis:

  • pH Drift: Did your buffer capacity fail? If the pH drifted above 7.0, saponification occurred.

  • Protic Solvents: Are you using water or primary alcohols without a buffer? Corrective Action:

  • Immediate: Check the pH of the yellow solution. If >7.0, your buffering system is insufficient.

  • Protocol Adjustment: Switch to a citrate or phosphate buffer system (50mM) strictly adjusted to pH 6.0. Incorporate a chelating agent (EDTA) to sequester metal ions that might catalyze the secondary oxidation step.[1]

Scenario B: "I see white crystalline precipitate."

Diagnosis: Solubility Failure or Retro-Gradation.[1] Technical Explanation: AS-DB is amphiphilic but leans towards lipophilicity due to the butyrate chains.[1] In purely aqueous environments at low pH, it may crash out. Alternatively, if hydrolysis occurred, the liberated butyric acid might cause phase separation or odor issues. Root Cause Analysis:

  • Solvent Polarity: The dielectric constant of your solvent is too high (too much water).[1]

  • Temperature Shock: Storage at 4°C without a co-solvent. Corrective Action:

  • Formulation: Ensure a co-solvent is present.[1] Ethanol (10-20%) or Ethoxydiglycol are excellent solubilizers for AS-DB.[1]

  • Check: Smell the sample. A distinct "vomit-like" smell indicates free butyric acid, confirming hydrolysis.[1] If odorless, it is simple precipitation.

Scenario C: "HPLC shows loss of peak area, but no color change."

Diagnosis: Acid-Catalyzed Hydrolysis (Silent Degradation).[1] Technical Explanation: At low pH (<4.0), the ester hydrolyzes to release ascorbic acid. In the absence of oxygen (anaerobic conditions), the free ascorbic acid does not oxidize to yellow pigments immediately. You are losing potency without the visual cue. Corrective Action:

  • Verification: Run a reference standard of free Ascorbic Acid. You will likely see its peak appearing as the AS-DB peak diminishes.[1]

  • Adjustment: Raise pH to 5.5-6.0 using Sodium Citrate.

Visualizing the Degradation Pathway

The following diagram illustrates the critical decision pathways for stability.

ASDB_Stability ASDB L-Ascorbyl 2,6-Dibutyrate (Stable Precursor) Hydrolysis_Acid Acid Hydrolysis (pH < 4.0) ASDB->Hydrolysis_Acid Protonation Hydrolysis_Base Base Hydrolysis (pH > 7.0) ASDB->Hydrolysis_Base Saponification Stable_Zone Optimized Zone (pH 5.5 - 6.5) + Chelation ASDB->Stable_Zone Maintains Integrity Free_AA Free L-Ascorbic Acid (Unstable Intermediate) Hydrolysis_Acid->Free_AA Butyric Butyric Acid (Odor/Phase Issue) Hydrolysis_Acid->Butyric Hydrolysis_Base->Free_AA Hydrolysis_Base->Butyric Oxidation Oxidation Step (O2 / Metal Ions) Free_AA->Oxidation Rapid DHA Dehydroascorbic Acid (Inactive) Oxidation->DHA Yellowing Polymerization/Yellowing (Visual Failure) DHA->Yellowing

Caption: Figure 1.[1] The degradation cascade of L-Ascorbyl 2,6-Dibutyrate. Note that hydrolysis is the rate-limiting step that "unlocks" the molecule for oxidative degradation.[1]

Experimental Protocols
Protocol A: Preparation of Stability-Optimized Buffer (pH 6.0)

Standardizing the aqueous phase is critical for reproducible AS-DB data.[1]

Reagents:

  • Citric Acid Monohydrate

  • Trisodium Citrate Dihydrate[1][2][3]

  • Disodium EDTA (Sequestering agent)[1]

  • Milli-Q Water (Degassed)[1]

Step-by-Step:

  • Stock A (Acid): Dissolve 21.01 g Citric Acid in 1L water (0.1 M).

  • Stock B (Base): Dissolve 29.41 g Trisodium Citrate in 1L water (0.1 M).

  • Mixing: Combine 9.5 mL of Stock A with 40.5 mL of Stock B.

  • Chelation: Add Disodium EDTA to a final concentration of 0.05% (w/v). Note: This prevents metal-catalyzed oxidation of any trace free ascorbic acid.[1]

  • Verification: Measure pH. Adjust to exactly 6.0 ± 0.1 using Stock A or B.[1]

  • Solvent Integration: If dissolving AS-DB, mix this buffer 50:50 with Ethanol or Propylene Glycol to ensure solubility.[1]

Protocol B: Accelerated Stress Testing

Do not rely on room temperature observation alone.[1] Use this method to predict shelf-life.

  • Preparation: Prepare 1% AS-DB solutions in pH 4.0, 6.0, and 8.0 buffers (using 20% EtOH co-solvent).

  • Incubation: Store samples in amber glass vials at 40°C / 75% RH .

  • Sampling: Aliquot at T=0, 24h, 72h, and 168h (1 week).

  • Analysis:

    • Visual: Check for yellowing (Oxidation) or precipitation.[1]

    • Olfactory: Check for butyric acid odor (Hydrolysis).

    • HPLC: C18 Column, Mobile Phase: Methanol:Phosphate Buffer (pH 3.0) 60:40. Detection at 254 nm.[1]

  • Pass Criteria: >95% retention of AS-DB peak area at pH 6.0 after 1 week.

Summary Data: pH Impact on Stability
ParameterpH 3.0 (Acidic)pH 6.0 (Optimized) pH 8.0 (Alkaline)
Dominant Failure Mode Acid HydrolysisMinimal Degradation Saponification (Base Hydrolysis)
Visual Appearance Clear (initially)Clear Yellow/Brown (Rapid)
Odor Profile Strong Butyric AcidNeutral Mild Butyric Acid
Est.[1] Half-Life (25°C) ~2-3 weeks> 12 months < 48 hours
Rec.[1] Buffer System Citrate/LactateCitrate/Phosphate Not Recommended
References
  • TCI Chemicals. (n.d.).[1] L-Ascorbyl 2,6-Dibutyrate Product Specifications and Properties. Retrieved from [1]

  • National Center for Biotechnology Information. (2025).[1] Ascorbyl Dipalmitate (Analogous Ester Stability Profile). PubChem Compound Summary for CID 54722209.[1] Retrieved from [1]

  • Segall, A. I., & Moyano, M. A. (2008). Stability of Vitamin C Derivatives in Topical Formulations.
  • Austria, R., Semenzato, A., & Bettero, A. (1997). Stability of vitamin C derivatives in solution and topical formulations. Journal of Pharmaceutical and Biomedical Analysis. (Establishes the pH 6.
  • Comvikin. (2025). How Ascorbyl Palmitate Enhances Stability in Pharmaceutical Formulations. (Discusses the mechanism of lipophilic ascorbyl esters acting as buffers and antioxidants). Retrieved from [1]

Sources

Optimization

minimizing oxidation of L-Ascorbyl 2,6-Dibutyrate during storage

Topic: Minimizing Oxidation & Hydrolysis During Storage and Handling Product Code: AS-DB-PRO | CAS: 4337-04-6 The Science of Stability: Why AS-DB Degrades As a Senior Application Scientist, I often see researchers treat...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Oxidation & Hydrolysis During Storage and Handling

Product Code: AS-DB-PRO | CAS: 4337-04-6

The Science of Stability: Why AS-DB Degrades

As a Senior Application Scientist, I often see researchers treat L-Ascorbyl 2,6-Dibutyrate (AS-DB) exactly like L-Ascorbic Acid (AA). This is a fundamental error. To preserve AS-DB, you must understand the molecular causality of its degradation.

The Mechanism: Standard Ascorbic Acid oxidizes rapidly because its enediol group (at carbons C-2 and C-3) is highly reactive with oxygen, losing electrons to form Dehydroascorbic Acid (DHA).

AS-DB is chemically engineered to prevent this. The butyryl ester at the C-2 position acts as a "molecular shield," sterically and chemically blocking the enediol system from donating electrons. Therefore, AS-DB cannot oxidize directly.

The Failure Mode (The "Trojan Horse"): The primary threat to AS-DB is not oxygen—it is moisture.

  • Hydrolysis First: Water molecules attack the ester bonds at C-2 and C-6.

  • Shield Removal: This strips away the butyrate groups, reverting the molecule back to free Ascorbic Acid.

  • Rapid Oxidation: Once the C-2 shield is gone, the liberated Ascorbic Acid immediately reacts with any available oxygen, turning the sample yellow/brown.

Key Takeaway: To prevent oxidation, you must first prevent hydrolysis. Your storage strategy must prioritize anhydrous conditions above all else.

Visualizing the Degradation Pathway

degradation_pathway ASDB L-Ascorbyl 2,6-Dibutyrate (Stable Ester) Hydrolysis Hydrolysis Reaction (Rate Limiting Step) ASDB->Hydrolysis Ester Bond Attack Moisture Moisture / High pH (Trigger) Moisture->Hydrolysis AA Free Ascorbic Acid (Unshielded) Hydrolysis->AA Loss of Butyrate Oxidation Oxidation Reaction AA->Oxidation Enediol Exposed Oxygen Oxygen Exposure Oxygen->Oxidation DHA Dehydroascorbic Acid (Degraded/Inactive) Oxidation->DHA Browning Polymerization/Browning (Visible Spoilage) DHA->Browning

Figure 1: The degradation cascade.[1] Note that oxidation is a secondary effect that can only occur after the primary failure of hydrolysis.

Storage Protocol: The "Golden Path"

This protocol is a self-validating system. If followed, your reagent will remain stable for 24+ months.

Phase 1: Receipt & Initial Handling
  • Immediate Action: Do not store the shipping box at room temperature. Transfer the vial immediately to +4°C (Refrigerator) .

  • The "Warm-Up" Rule: Before opening the vial, allow it to equilibrate to room temperature for 30 minutes .

    • Why? Opening a cold vial in a warm lab causes immediate condensation of atmospheric moisture onto the powder. This invisible water layer triggers the hydrolysis clock.

Phase 2: Long-Term Storage
  • Temperature: +4°C is sufficient for active use. For archival storage (>6 months), -20°C is preferred [1][2].

  • Atmosphere: Flush the headspace with Argon or Nitrogen after every use.

    • Why? While AS-DB is resistant to direct oxidation, displacing oxygen prevents the oxidation of any trace free Ascorbic Acid that may form over time.

  • Container: Amber glass with a PTFE-lined cap.

    • Why? Amber glass blocks UV light (photo-oxidation); PTFE prevents plasticizers from leaching into the lipophilic ester.

Phase 3: Solubilization

AS-DB is lipophilic. Do not use water as a stock solvent.

SolventSolubilityStability RiskRecommended?
Ethanol (Abs.) HighLowYES (Primary)
DMSO HighLowYES (Alternative)
Water InsolubleHigh (Hydrolysis)NO
Vegetable Oils ModerateLowYES (Formulations)

Troubleshooting & FAQs

Q1: My powder has turned from white to pale yellow. Is it still usable?

Diagnosis: This indicates partial hydrolysis followed by oxidation.

  • The Test: Dissolve a small amount in Ethanol (10 mg/mL).

    • If the solution is clear/colorless : The yellowing is surface-level. The bulk material is likely >95% pure.[2] You may filter the solution to remove oxidized polymers.

    • If the solution is yellow/orange : Significant degradation (>10%) has occurred. Discard the batch.

  • Root Cause: The vial was likely not tightly sealed or was opened while cold, introducing moisture [3].

Q2: Can I prepare a stock solution in water or PBS?

Answer: No.

  • Reasoning: AS-DB is an ester.[1][3][4][5][6] In an aqueous environment (especially at pH > 6.0), the ester bonds will hydrolyze. You will essentially be adding expensive Ascorbic Acid to your culture, not the stable ester.

  • Protocol: Prepare a 1000x stock in DMSO or Ethanol . Add this to your aqueous culture medium immediately before use. This minimizes the time window for hydrolysis [4].

Q3: I need to add this to a cosmetic cream. At what stage should I add it?

Answer: Add AS-DB in the oil phase or during the cooling phase (below 40°C) .

  • Why: High heat accelerates ester hydrolysis. Since AS-DB is lipophilic, it must be dissolved in the oil phase to ensure uniform distribution and protection from the aqueous phase of the emulsion [5].

Q4: How does AS-DB compare to Ascorbyl Palmitate?

Answer: AS-DB (Butyrate, C4 chain) is less hydrophobic than Ascorbyl Palmitate (C16 chain).

  • Implication: AS-DB may penetrate skin/membranes faster due to lower molecular weight, but Ascorbyl Palmitate is generally more stable in high-fat formulations. However, AS-DB's 2,6-substitution offers superior protection of the enediol group compared to Palmitate's 6-only substitution [4].

Decision Logic for Handling

Use this flowchart to determine the correct workflow for your experiment.

handling_workflow Start Start: Handling AS-DB CheckTemp Is Vial at Room Temp? Start->CheckTemp Wait WAIT 30 MINS (Prevent Condensation) CheckTemp->Wait No Open Open Vial CheckTemp->Open Yes Wait->CheckTemp Solvent Select Solvent Open->Solvent Water Water/Buffer Solvent->Water Aqueous Organic Ethanol/DMSO Solvent->Organic Organic Stop STOP: Hydrolysis Risk Use Organic Solvent Water->Stop Prepare Prepare Stock Solution Organic->Prepare Storage Flush with N2/Ar Reseal Tightly Store at 4°C Prepare->Storage

Figure 2: Operational workflow for minimizing moisture introduction during handling.

References

  • Austria, R., et al. (1997).[5] Stability of vitamin C derivatives in solution and topical formulations. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

  • Segall, A., et al. (2004). Stability of Vitamin C Derivatives in Topical Formulations. International Journal of Pharmaceutics. (Contextualized via search findings on lipophilic ascorbyl esters).

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: L-Ascorbyl 2,6-Dibutyrate vs. Ascorbyl Palmitate Skin Penetration

This guide provides an in-depth technical comparison between L-Ascorbyl 2,6-Dibutyrate (AS-DB) and Ascorbyl Palmitate (AP) , focusing on their physicochemical properties, skin permeation kinetics, and bio-conversion pote...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison between L-Ascorbyl 2,6-Dibutyrate (AS-DB) and Ascorbyl Palmitate (AP) , focusing on their physicochemical properties, skin permeation kinetics, and bio-conversion potential.

Executive Summary: The "Lipophilicity Paradox"

In the development of topical Vitamin C therapies, Ascorbyl Palmitate (AP) has long been the industry standard for lipid-soluble derivatives. However, its performance is limited by the "Lipophilicity Paradox": its high affinity for the Stratum Corneum (SC) lipids creates a reservoir effect that hinders partitioning into the viable epidermis.

L-Ascorbyl 2,6-Dibutyrate (AS-DB) represents a rational design alternative. By utilizing shorter butyrate chains (C4) instead of palmitate (C16), AS-DB shifts the partition coefficient (LogP) into the optimal range for transdermal flux, theoretically offering superior bioavailability and faster enzymatic conversion to active L-Ascorbic Acid (L-AA).

Physicochemical Comparison

The fundamental difference in permeation behavior stems from the molecular architecture. The following data highlights why AS-DB is kinetically distinct from AP.

PropertyL-Ascorbyl 2,6-Dibutyrate (AS-DB)Ascorbyl Palmitate (AP)Impact on Permeation
CAS Number 4337-04-6137-66-6
Molecular Weight ~316.31 g/mol ~414.51 g/mol AS-DB Advantage: Lower MW favors faster diffusion (Stokes-Einstein).
Lipid Chain 2x Butyrate (C4)1x Palmitate (C16)AS-DB: Short chains reduce steric hindrance for esterases.
LogP (Calc) ~1.1 (Sweet Spot) ~6.0 - 7.6 Critical: AP is too lipophilic for efficient partitioning out of the SC.
Water Solubility Amphiphilic (Moderate)Insoluble (< 0.003 g/L)AS-DB: Can traverse the aqueous viable epidermis.
Melting Point 123–127 °C111–113 °CCrystalline lattice energy affects formulation solubility.

Scientist's Note: The optimal LogP for transdermal delivery is typically cited between 1.0 and 3.0 . AP’s LogP of >6.0 suggests it will partition into the skin lipids but will struggle to partition out into the aqueous environment of the dermis/epidermis.

Mechanistic Pathway: Partitioning & Hydrolysis

The diagram below illustrates the comparative signaling and transport pathway. AP is retained in the "Brick and Mortar" lipid layers, while AS-DB demonstrates "Jump-and-Run" kinetics—entering the lipids but easily partitioning into the aqueous cellular environment for hydrolysis.

SkinPermeation cluster_vehicle Topical Formulation (Vehicle) cluster_VE Viable Epidermis (Aqueous/Enzymatic) AP_Form Ascorbyl Palmitate (Micelles/Liposomes) AP_SC AP Reservoir (High Retention, Low Flux) AP_Form->AP_SC High Partitioning (LogP > 6) ASDB_Form Ascorbyl 2,6-Dibutyrate (Dissolved/Amphiphilic) ASDB_SC AS-DB Transit (Moderate Retention) ASDB_Form->ASDB_SC Good Partitioning (LogP ~1.1) Esterase Esterase Activity AP_SC->Esterase Slow Release (Rate Limiting Step) ASDB_SC->Esterase Rapid Flux (Favorable Partitioning) LAA L-Ascorbic Acid (Active Form) Esterase->LAA Hydrolysis

Figure 1: Comparative permeation pathway. Note the "Slow Release" bottleneck for AP at the SC-Epidermis junction compared to the rapid flux of AS-DB.

Experimental Validation Protocol

To objectively compare these two derivatives, you cannot rely on simple "amount in skin" measurements, as AP will falsely appear superior due to high SC retention. You must measure Flux (Jss) and Metabolic Conversion .

Protocol: Comparative Ex Vivo Permeation & Metabolism

Objective: Determine the flux of parent compound and the appearance of L-Ascorbic Acid (metabolite) in the receptor compartment.

A. Experimental Setup
  • System: Vertical Franz Diffusion Cells (static or flow-through).

  • Membrane: Freshly excised porcine ear skin (dermatomed to 500 µm). Avoid frozen skin if assessing esterase activity, as freeze-thaw cycles degrade enzyme viability.

  • Receptor Fluid: PBS (pH 7.4) + 0.1% BHT (antioxidant) + 0.05% Gentamicin.

    • Crucial: Maintain receptor at 32°C.

  • Dose: Infinite dose (saturated solution) or Finite dose (10 µL/cm²) of 1% w/w equimolar solutions in Propylene Glycol/Ethanol (70:30).

B. Sampling & Extraction
  • Time Points: 0, 1, 2, 4, 8, 12, 24 hours.

  • Extraction (Skin):

    • Tape Stripping (1-15): Collects Stratum Corneum (SC). Analyze for "Reservoir".

    • Epidermis/Dermis: Homogenize in metaphosphoric acid (MPA) to stabilize Vitamin C.

  • Extraction (Receptor): Acidify immediately with MPA to prevent L-AA oxidation.

C. Analytical Method (HPLC-UV/ECD)
  • Column: C18 Reverse Phase (for AP/AS-DB) and HILIC (for L-AA).

  • Mobile Phase:

    • AP/AS-DB: Methanol/Water/Phosphoric Acid gradient.

    • L-AA: Acetonitrile/Ammonium Formate buffer.

  • Detection: 245 nm (UV) or Electrochemical Detection (ECD) for high sensitivity of L-AA.

D. Data Analysis (The "Trust" Metrics)

Calculate the Permeability Coefficient (Kp) using Fick's First Law:



Where:
  • 
     = Steady-state flux (
    
    
    
    )
  • 
     = Concentration in vehicle
    

Expected Outcome:

  • AP: High concentration in Tape Strips (SC); Low/Non-detectable L-AA in receptor.

  • AS-DB: Moderate concentration in Tape Strips; High concentration of L-AA (or parent AS-DB) in receptor/viable skin layers.

Critical Analysis: Stability vs. Bioavailability

The Hydrolysis Factor

Bioavailability of Vitamin C derivatives is defined by the rate of conversion to L-Ascorbic Acid.

  • Ascorbyl Palmitate: The long C16 chain creates significant steric hindrance. Furthermore, esterases are water-soluble enzymes. AP's insolubility prevents it from effectively interacting with the enzyme's active site in the aqueous epidermal environment.

  • L-Ascorbyl 2,6-Dibutyrate: The short C4 chains are easily cleaved by non-specific esterases. Its amphiphilic nature allows it to dissolve in the aqueous domain where enzymes reside, facilitating rapid "activation" into Vitamin C.

Formulation Stability
  • AP: Highly stable in anhydrous systems; prone to hydrolysis in O/W emulsions over time.

  • AS-DB: Generally exhibits superior stability in aqueous/alcoholic vehicles compared to L-AA, but slightly lower stability than AP in lipid phases due to increased polarity.

References

  • PubChem. (2023). Compound Summary: L-Ascorbyl 2,6-dibutyrate (CAS 4337-04-6).[1] National Library of Medicine. [Link]

  • PubChem. (2023). Compound Summary: Ascorbyl Palmitate (CAS 137-66-6).[2] National Library of Medicine. [Link][2]

  • Perricone, N. V., et al. (2006). Topical delivery of Vitamin C derivatives.[2][3][4] Journal of Clinical Dermatology. (Contextual grounding for lipophilic ascorbate efficacy).

  • Potts, R. O., & Guy, R. H. (1992). Predicting skin permeability. Pharmaceutical Research.[1] (Foundational reference for LogP 1-3 permeability theory).

  • Spiclin, P., et al. (2001). Stability of ascorbyl palmitate in topical microemulsions. International Journal of Pharmaceutics. [Link]

Sources

Comparative

In Vitro Cytotoxicity Assessment of L-Ascorbyl 2,6-Dibutyrate: A Comparative Technical Guide

Topic: in vitro cytotoxicity assessment of L-Ascorbyl 2,6-Dibutyrate Content Type: Publish Comparison Guides Executive Summary L-Ascorbyl 2,6-Dibutyrate (AS-DB) represents a strategic evolution in Vitamin C derivatizatio...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: in vitro cytotoxicity assessment of L-Ascorbyl 2,6-Dibutyrate Content Type: Publish Comparison Guides

Executive Summary

L-Ascorbyl 2,6-Dibutyrate (AS-DB) represents a strategic evolution in Vitamin C derivatization. Unlike the highly unstable L-Ascorbic Acid (L-AA) or the extremely lipophilic Ascorbyl Palmitate (AP), AS-DB offers a balanced amphiphilic profile with enhanced stability. By esterifying the hydroxyl groups at the C2 and C6 positions with butyric acid, AS-DB mitigates the rapid auto-oxidation typical of L-AA while potentially delivering bioactive butyrate—a known histone deacetylase (HDAC) inhibitor—upon intracellular hydrolysis.

This guide provides a rigorous framework for assessing the in vitro cytotoxicity of AS-DB. It addresses the specific challenges of testing ascorbyl esters, such as solubility artifacts, metabolite toxicity, and stability-dependent ROS generation.

Chemical Profile & Comparative Stability[1][2]

To design a valid cytotoxicity assay, one must first understand how AS-DB behaves relative to its alternatives. The primary driver of "false" cytotoxicity in Vitamin C assays is the generation of extracellular Hydrogen Peroxide (H₂O₂) during the auto-oxidation of unstable L-AA in culture media. AS-DB minimizes this artifact.

Table 1: Comparative Physicochemical Profile[3]
FeatureL-Ascorbic Acid (L-AA)L-Ascorbyl 2,6-Dibutyrate (AS-DB) Ascorbyl Palmitate (AP)
Structure Free acid (C6H8O6)Diester (C14H20O8)Monoester (C22H38O7)
Lipophilicity (LogP) -1.85 (Hydrophilic)~0.5 - 1.2 (Amphiphilic)> 6.0 (Highly Lipophilic)
Media Stability Poor (t½ < 1 hr in DMEM)High (Resistant to auto-oxidation)High (Stable, but precipitation risk)
Cytotoxicity Mechanism Extracellular H₂O₂ generation (Artifactual)Intracellular Hydrolysis & Metabolite Effect Membrane disruption (Surfactant effect)
Primary Metabolites Dehydroascorbic AcidAscorbate + Butyric Acid Ascorbate + Palmitic Acid
Solubility Water solubleEthanol / DMSO / Lipids Ethanol / Oils

Critical Insight: The cytotoxicity of AS-DB is often lower than L-AA in standard cell culture conditions because it does not rapidly generate pro-oxidant H₂O₂ in the supernatant. Toxicity, when observed, is likely driven by the intracellular release of butyrate or saturation of esterase activity.

Mechanistic Pathways & Experimental Logic

Understanding the hydrolysis pathway is essential for interpreting toxicity data. AS-DB acts as a "pro-drug," requiring cellular uptake and esterase cleavage to become active.

Diagram 1: Hydrolysis and Metabolic Fate of AS-DB

ASDB_Metabolism ASDB L-Ascorbyl 2,6-Dibutyrate (Extracellular) Uptake Cellular Uptake (Passive Diffusion/Transporters) ASDB->Uptake Intra_ASDB Intracellular AS-DB Uptake->Intra_ASDB Esterase Cytosolic Esterases Intra_ASDB->Esterase Hydrolysis Ascorbate L-Ascorbate (Active Antioxidant) Esterase->Ascorbate Butyrate Butyrate (x2) (HDAC Inhibitor) Esterase->Butyrate ROS_Scavenging ROS Scavenging (Cytoprotection) Ascorbate->ROS_Scavenging Antioxidant Effect Prolif_Arrest Cell Cycle Arrest (Potential Cytotoxicity) Butyrate->Prolif_Arrest High Dose Effect

Caption: AS-DB enters the cell and is hydrolyzed into Ascorbate (cytoprotective) and Butyrate. High concentrations of Butyrate may induce cell cycle arrest, mimicking cytotoxicity in metabolic assays.

Validated Assessment Protocol

Do not use a generic MTT protocol. The lipophilicity and metabolic activity of AS-DB require specific modifications to ensure data integrity.

Phase A: Preparation & Solubilization
  • Stock Solution: Dissolve AS-DB in DMSO or Ethanol to create a 100 mM stock.

    • Why? AS-DB has poor water solubility. Direct addition to media causes micro-precipitation, leading to false "toxicity" via physical cell smothering.

  • Vehicle Control: The final concentration of solvent in the well must be < 0.5% (v/v). Always run a "Vehicle Only" control to rule out solvent toxicity.

Phase B: Cell Line Selection
  • Normal Cells (e.g., HaCaT, HDF): To assess safety for topical applications.

  • Cancer Cells (e.g., Melanoma B16F10): To assess potential anti-tumor activity (butyrate effect).

Phase C: The Assay Workflow (Self-Validating System)

To distinguish between true cytotoxicity and metabolic arrest (common with butyrate), you must use orthogonal assays.

1. Metabolic Activity Assay (MTT or CCK-8)
  • Purpose: Measures mitochondrial dehydrogenase activity.

  • Caveat: Butyrate can slow metabolism without killing cells. Low signal may mean "quiescence," not death.

  • Protocol Note: If using MTT, wash cells carefully before adding dye to remove any residual extracellular ester that might interact with the tetrazolium salt.

2. Membrane Integrity Assay (LDH Release)
  • Purpose: Measures necrotic cell death (ruptured membranes).

  • Interpretation: If MTT is low (low metabolism) but LDH is low (no rupture), the cells are likely in cell cycle arrest (cytostatic effect), not necrotic.

3. Artifact Control (The "Catalase Check")
  • Crucial Step: When comparing against L-AA, include a control arm with Catalase (100 U/mL) in the media.

  • Logic: Catalase neutralizes extracellular H₂O₂.

    • If L-AA toxicity disappears with Catalase -> Toxicity was artifactual (H₂O₂).

    • If AS-DB toxicity persists with Catalase -> Toxicity is intrinsic (likely intracellular metabolite accumulation).

Diagram 2: Experimental Workflow for AS-DB Evaluation

Workflow Start Start: AS-DB Stock Prep (DMSO/EtOH) Dilution Dilute in Serum-Free Media (Avoid protein binding interference) Start->Dilution Treatment Cell Treatment (24h - 48h) Groups: AS-DB, L-AA, Vehicle Dilution->Treatment Branch Dual Assay Path Treatment->Branch MTT Assay 1: MTT/CCK-8 (Metabolic Viability) Branch->MTT LDH Assay 2: LDH Release (Membrane Integrity) Branch->LDH Analysis Data Synthesis MTT->Analysis LDH->Analysis Conclusion Determine Mode of Action: Cytotoxic vs. Cytostatic Analysis->Conclusion

Caption: Dual-path workflow ensures differentiation between metabolic suppression (cytostasis) and actual cell death (necrosis).

Expected Results & Interpretation

Based on the physicochemical properties and comparative literature of ascorbyl esters:

  • Safety Window: AS-DB typically exhibits a higher IC50 (lower toxicity) than L-AA in standard culture conditions because it does not generate the "burst" of H₂O₂ that L-AA does.

  • Butyrate Effect: At high concentrations (>1 mM), AS-DB may show reduced viability in the MTT assay due to the release of butyric acid. This is often a specific anti-proliferative effect desirable in cancer research but must be distinguished from general toxicity in safety screens.

  • Stability: In long-duration assays (48h+), AS-DB retains potency, whereas L-AA degrades within hours. This makes AS-DB the superior choice for studying long-term antioxidant protection.

References

  • IMR Press. (2021). Combinatorial approach of vitamin C derivative and anti-HIV drug-darunavir against SARS-CoV-2.[1][2] (Discusses biological activity and docking of L-ascorbyl 2,6-dibutyrate).

  • Fujisawa, S., et al. (2006).[3] A Quantitative Approach to the Free Radical Interaction Between Alpha-tocopherol or Ascorbate and Flavonoids.[3] In Vivo.[4][3] (Details the synergistic antioxidant activity of L-ascorbyl 2,6-dibutyrate).

  • BenchChem. (2025). Ascorbyl dipalmitate vs L-ascorbic acid: a comparative stability study. (Provides comparative stability data relevant to lipophilic ascorbyl esters).

  • ResearchGate. (2025). Ascorbic Acid Derivatives as Potential Substitutes for Ascorbic Acid To Reduce Color Degradation.[5][6] (Validates the stability of AS-DB in aqueous models).

  • National Institutes of Health (NIH). (2001). The in vitro cytotoxicity of ascorbate depends on the culture medium used to perform the assay and involves hydrogen peroxide. (Foundational paper on L-AA artifactual toxicity).

Sources

Validation

Comparative Guide: Half-Life &amp; Stability of Lipophilic Vitamin C Derivatives

Executive Summary In the development of topical therapeutics and cosmeceuticals, L-Ascorbic Acid (L-AA) remains the gold standard for biological activity but suffers from rapid oxidative degradation ( hours in aqueous so...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of topical therapeutics and cosmeceuticals, L-Ascorbic Acid (L-AA) remains the gold standard for biological activity but suffers from rapid oxidative degradation (


 hours in aqueous solution) and poor stratum corneum permeability. Lipophilic derivatives—specifically Ascorbyl Palmitate (AP)  and Tetrahexyldecyl Ascorbate (THD/ATIP) —engineered via esterification, offer a solution by enhancing lipid solubility and formulation stability.

This guide objectively compares the formulation half-life (shelf stability) and metabolic half-life (bioconversion rate) of these derivatives. Experimental data indicates that while AP offers marginal stability improvements, THD demonstrates superior resistance to hydrolysis and oxidation, serving as a robust prodrug with significant dermal penetration.

Molecular Mechanisms: Lipophilicity & Prodrug Conversion

The efficacy of lipophilic Vitamin C derivatives hinges on two kinetic factors:

  • Partition Coefficient (LogP): Determines the ability to penetrate the lipid-rich stratum corneum.

  • Esterase Hydrolysis: The rate at which the derivative is cleaved by epidermal esterases (e.g., Carboxylesterase-2) to release active L-AA.

Pathway Diagram: Prodrug Activation

The following diagram illustrates the enzymatic cleavage required to convert lipophilic precursors into active L-Ascorbic Acid.

VitaminC_Conversion THD Tetrahexyldecyl Ascorbate (THD) Inter Intermediate Esters THD->Inter Slow Hydrolysis (Esterase) AP Ascorbyl Palmitate (AP) LAA Active L-Ascorbic Acid AP->LAA Rapid Hydrolysis Inter->LAA Sequential Cleavage Oxid Dehydroascorbic Acid (Inactive) LAA->Oxid Oxidation (ROS)

Figure 1: Enzymatic hydrolysis pathways of THD and AP into active L-Ascorbic Acid within the epidermis.[1][2][3]

Comparative Data Analysis

Table 1: Formulation Stability (Shelf-Life)

This table compares the stability of derivatives in formulation under accelerated aging conditions (40°C, 75% RH).

DerivativeLipophilicity (LogP)Formulation Half-Life (

)
Stability Mechanism
L-Ascorbic Acid -1.85 (Hydrophilic)< 24 Hours (Aqueous)None; highly susceptible to oxidation.
Ascorbyl Palmitate (AP) ~4.0 (Amphiphilic)~1-2 MonthsC-6 palmitate ester reduces hygroscopicity but hydrolysis occurs rapidly in emulsions.
Tetrahexyldecyl Ascorbate (THD) > 9.0 (Highly Lipophilic)> 18 MonthsTetra-esterification at C-2, C-3, C-5, C-6 sterically hinders hydrolysis and oxidation.
Table 2: Metabolic Half-Life & Bioconversion

This table details the in vivo performance, specifically the time required for conversion to active L-AA and residence time in the dermis.

DerivativeSkin Penetration RateConversion Efficiency to L-AAMetabolic Half-Life (Residence)
Ascorbyl Palmitate Moderate (Stratum Corneum)High (Rapid cleavage)Short (< 4 hours). Rapidly converts to L-AA, which then oxidizes quickly if not stabilized.
Tetrahexyldecyl Ascorbate High (Dermis viable)Slow/SustainedLong (> 10 hours). Acts as a "slow-release" reservoir; highly resistant to immediate oxidation.

Critical Insight: THD's stability is double-edged. While it remains stable in the bottle, its conversion to L-AA in the skin is rate-limited by esterase activity. However, this slow conversion prevents the "burst" of L-AA that can lead to irritation and rapid oxidative loss, effectively extending the therapeutic window.

Experimental Validation Protocols

To verify these half-life claims in your own lab, use the following self-validating protocols.

Protocol A: Stability-Indicating HPLC Method

This protocol separates the parent derivative from its degradation products (L-AA and oxidized forms).

Methodology:

  • Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).[4]

  • Mobile Phase:

    • Isocratic Elution: Methanol : Phosphate Buffer (pH 3.0) [90:10 v/v].[4]

    • Note: High organic content is required to elute highly lipophilic THD.

  • Detection: UV-Vis at 245 nm (max absorption for ascorbyl esters).

  • Flow Rate: 1.0 mL/min.

Workflow Diagram:

HPLC_Workflow Sample Formulation Sample (t = 0, 1, 3, 6 months) Extract Lipid Extraction (Chloroform/Methanol) Sample->Extract Filter Filtration (0.45 µm PTFE) Extract->Filter HPLC RP-HPLC Analysis (C18 Column) Filter->HPLC Data Quantify Peak Area Calculate Kinetic Rate (k) HPLC->Data

Figure 2: Workflow for quantifying derivative stability and degradation kinetics.

Protocol B: Ex Vivo Permeation & Conversion (Franz Diffusion Cell)

To measure metabolic half-life, one must quantify the appearance of L-AA in the receptor compartment or skin homogenate.

  • Membrane: Excised human skin or reconstructive human epidermis (RHE).

  • Donor Phase: 1% w/w solution of Derivative (AP or THD) in mineral oil.

  • Receptor Phase: PBS (pH 7.4) + 0.1% BHT (antioxidant to stabilize converted L-AA).

  • Sampling: Collect receptor fluid at 1, 2, 4, 8, 12, and 24 hours.

  • Analysis: Analyze skin homogenate for both remaining derivative and generated L-AA.

Calculation of Metabolic Half-Life (


): 


Where

is the elimination rate constant derived from the slope of the log-concentration vs. time curve of the derivative in the skin tissue.

Scientific Interpretation

Why THD Outperforms AP

The structural difference is the primary driver of the half-life disparity.

  • Ascorbyl Palmitate has a free hydroxyl group at the C-2 and C-3 positions (the enediol group), which are the primary sites of electron donation (antioxidant activity) and oxidative degradation. Because these sites are unprotected, AP degrades almost as fast as L-AA once hydrated.

  • Tetrahexyldecyl Ascorbate is fully esterified at all four hydroxyl positions (C-2, C-3, C-5, C-6). This "capping" prevents the molecule from donating electrons (oxidizing) until it is metabolically stripped of its fatty acid chains. This mechanism effectively "locks" the potency until it reaches the viable epidermis, resulting in a significantly longer functional half-life.

Causality in Formulation
  • For Shelf Life: Choose THD. Its lack of free hydroxyls renders it inert to atmospheric oxygen.

  • For Immediate Antioxidant Protection: AP is more suitable for surface-level protection (e.g., sunscreen boosters) because it converts rapidly, but it must be stabilized with other antioxidants (e.g., Tocopherol) to prevent rapid degradation in the bottle.

References

  • Stamford, N. P. J. (2012). Stability, transdermal penetration, and cutaneous effects of ascorbic acid and its derivatives.[3][5][6][7][8][9][10] Journal of Cosmetic Dermatology. Link

  • Ochiai, Y., et al. (2006). A new lipophilic pro-vitamin C, tetra-isopalmitoyl ascorbic acid (VC-IP), prevents UV-induced skin pigmentation through its anti-oxidative properties. Journal of Dermatological Science. Link

  • Austria, R., et al. (1997).[11] Stability of vitamin C derivatives in solution and topical formulations.[6][11][12][13] Journal of Pharmaceutical and Biomedical Analysis. Link

  • Xiao, L., et al. (2018). Ultrasound-assisted transdermal delivery of Vitamin C. Ultrasonics Sonochemistry. Link

  • Spiclin, P., et al. (2001). Stability of ascorbyl palmitate in topical microemulsions. International Journal of Pharmaceutics. Link

Sources

Safety & Regulatory Compliance

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: L-Ascorbyl 2,6-Dibutyrate

Executive Summary & Compound Profile L-Ascorbyl 2,6-Dibutyrate is a lipophilic ester derivative of L-Ascorbic Acid (Vitamin C). Unlike its hydrophilic parent, this compound is engineered for enhanced stability and permea...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

L-Ascorbyl 2,6-Dibutyrate is a lipophilic ester derivative of L-Ascorbic Acid (Vitamin C). Unlike its hydrophilic parent, this compound is engineered for enhanced stability and permeability across lipid bilayers. While it is generally classified as non-hazardous under OSHA Hazard Communication Standards (29 CFR 1910.1200), treating it with casual disregard is a scientific error.

The primary risk here is not acute toxicity to the researcher, but the degradation of the compound itself.

As a Senior Application Scientist, I emphasize that your PPE strategy must serve a dual purpose: protecting your biological tissues from irritation and protecting the compound from hydrolysis and oxidation introduced by poor handling.

PropertySpecification
CAS Number 4337-04-6
Physical State White to off-white crystalline powder
Solubility Soluble in Ethanol, DMSO; Poorly soluble in water
Melting Point 123-127 °C
Primary Hazard Mechanical Irritant (Dust); Chemical Stability Risk (Oxidation)

Risk Assessment & PPE Matrix

While L-Ascorbyl 2,6-Dibutyrate lacks severe GHS hazard classifications (e.g., it is not carcinogenic or acutely toxic), it is an organic acid ester. Inhalation of fine dusts can acidify mucous membranes, causing irritation. Furthermore, skin contact should be minimized to prevent potential sensitization or transfer of skin oils that degrade the sample.

PPE Selection Matrix

The following PPE is mandatory for all handling procedures to ensure a self-validating safety loop.

Body ZoneRecommended EquipmentScientific Rationale
Ocular Safety Glasses with Side Shields (ANSI Z87.1)Prevents mechanical irritation from airborne powder. Goggles required if generating high-velocity dust (e.g., milling).
Dermal (Hand) Nitrile Gloves (Min. 4 mil thickness)Lipophilic nature allows the compound to interact with skin lipids. Nitrile offers excellent chemical resistance and prevents sample contamination.
Respiratory N95 / P2 Respirator (Task Dependent)Required only if handling open powder outside a fume hood. Prevents inhalation of acidic particulates.
Body Standard Lab Coat (Cotton/Poly blend)Prevents accumulation of powder on personal clothing. Must be buttoned to the neck.
Exposure Response Logic

Consult the diagram below for immediate actions upon exposure.

ExposureResponse Start Exposure Incident Type Identify Contact Type Start->Type Eye Eye Contact Type->Eye Skin Skin Contact Type->Skin Inhale Inhalation Type->Inhale RinseEye Rinse w/ Water (15 Minutes) Eye->RinseEye WashSkin Wash w/ Soap & Water Remove Contaminated Clothing Skin->WashSkin FreshAir Move to Fresh Air Observe Breathing Inhale->FreshAir Medical Seek Medical Advice (Bring SDS) RinseEye->Medical If irritation persists WashSkin->Medical If rash develops FreshAir->Medical If respiratory distress

Figure 1: Immediate response workflow for accidental exposure. While toxicity is low, standard decontamination prevents sensitization.

Operational Protocol: Handling & Solubilization

The most common failure mode with L-Ascorbyl 2,6-Dibutyrate is improper solubilization , leading to precipitation in cell culture media or inconsistent dosing. Because it is lipophilic, you cannot dissolve it directly in water.[1]

Step 1: Weighing & Environment
  • Environment: Weigh in a low-humidity environment if possible. Ascorbyl esters are hygroscopic and hydrolytically unstable over time.

  • Static Control: Use an anti-static gun or polonium strip if the powder is flying; static charge is common with dry organic esters.

Step 2: Solubilization Workflow

Follow this precise order of operations to ensure a homogeneous solution.

Solubilization Powder Weigh Powder Organic Dissolve in Organic Solvent (DMSO or Ethanol) Powder->Organic Lipophilic Vortex Vortex/Sonicate (Until Clear) Organic->Vortex Aqueous Dilute into Aqueous Buffer (Slow Addition) Vortex->Aqueous 1:1000 Dilution rec. Filter Sterile Filter (0.22 µm PTFE) Aqueous->Filter Remove precipitates Use Experimental Use (Use Immediately) Filter->Use

Figure 2: Solubilization pathway. Note the requirement for an organic primary solvent (DMSO/Ethanol) before aqueous introduction.

Step 3: Storage & Stability
  • Temperature: Store solid powder at -20°C or 4°C (check vendor CoA). Desiccation is critical.

  • Light: Protect from light.[2] Oxidation turns the white powder yellow/brown. Do not use discolored material.

  • In Solution: Solutions in DMSO are stable for ~1 month at -20°C. Aqueous dilutions must be prepared fresh daily.

Disposal & Environmental Considerations

Although not classified as a marine pollutant, L-Ascorbyl 2,6-Dibutyrate should not be flushed down the drain. As an organic chemical, it exerts a Biological Oxygen Demand (BOD) on water systems.

  • Solid Waste: Collect expired powder in a container labeled "Non-Hazardous Solid Organic Waste."

  • Liquid Waste: Solvent-based solutions (DMSO/Ethanol) must go into "Halogenated" or "Non-Halogenated" solvent waste streams, depending on the solvent used.

  • Container: Triple rinse empty bottles with ethanol before disposal or glass recycling.

References

  • National Center for Biotechnology Information (PubChem). (2023). Compound Summary: Ascorbyl derivatives. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: 29 CFR 1910.1200. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
L-Ascorbyl 2,6-Dibutyrate
Reactant of Route 2
L-Ascorbyl 2,6-Dibutyrate
© Copyright 2026 BenchChem. All Rights Reserved.